1-[3-(4-quinolinylamino)phenyl]ethanone chemical structure analysis
Scaffold Chemistry, Synthesis, and Pharmacological Potential Part 1: Executive Summary & Chemical Identity 1-[3-(4-quinolinylamino)phenyl]ethanone represents a critical pharmacophore within the 4-anilinoquinoline class....
Author: BenchChem Technical Support Team. Date: March 2026
Scaffold Chemistry, Synthesis, and Pharmacological Potential
Part 1: Executive Summary & Chemical Identity
1-[3-(4-quinolinylamino)phenyl]ethanone represents a critical pharmacophore within the 4-anilinoquinoline class. This scaffold is historically significant in medicinal chemistry, serving as the structural backbone for antimalarial drugs (e.g., chloroquine, amodiaquine) and, more recently, as a privileged structure in the design of Type I and Type II kinase inhibitors (e.g., bosutinib, pelitinib).
The molecule features a quinoline ring system coupled at the C4 position to a phenyl ring bearing a meta-acetyl group. This acetyl moiety is chemically versatile; it acts as a hydrogen bond acceptor in protein-ligand interactions and serves as a synthetic "handle" for further derivatization into hydrazones, oximes, or chalcones, expanding the chemical space for Structure-Activity Relationship (SAR) exploration.
The most robust synthetic route to 1-[3-(4-quinolinylamino)phenyl]ethanone utilizes a Nucleophilic Aromatic Substitution (
). The reaction involves the attack of a nucleophilic aniline derivative (3-aminoacetophenone) upon an electrophilic heteroaryl halide (4-chloroquinoline).
Protonation/Activation: Under acidic conditions (catalytic HCl), the quinoline nitrogen is protonated. This withdraws electron density from the ring system, significantly increasing the electrophilicity at the C4 position.
Nucleophilic Attack: The amino group of 3-aminoacetophenone attacks the C4 carbon of the quinoline, breaking the aromaticity of the pyridyl ring and forming a Meisenheimer-like tetrahedral intermediate.
Elimination/Rearomatization: Chloride is eliminated as a leaving group, and the aromatic system is restored, yielding the hydrochloride salt of the product.
DOT Diagram: Synthesis Workflow
The following diagram outlines the logical flow of the synthesis and purification strategy.
Caption: Step-wise synthetic workflow for the S_NAr preparation of 4-anilinoquinolines.
Part 3: Experimental Protocol
This protocol is adapted from standard methodologies for 4-anilinoquinolines, specifically referencing the synthesis of the 7-chloro analog which shares identical reactivity profiles [1].
Reagents:
4-Chloroquinoline (1.0 eq)
3-Aminoacetophenone (1.1 eq)
Ethanol (anhydrous) or Isopropanol
Hydrochloric acid (conc., catalytic amounts or 1.0 eq if using free base quinoline)
Step-by-Step Methodology:
Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-chloroquinoline (e.g., 5 mmol) in 20 mL of anhydrous ethanol.
Addition: Add 3-aminoacetophenone (5.5 mmol) to the solution.
Note: If the reaction is sluggish, add 2-3 drops of concentrated HCl to catalyze the reaction by activating the quinoline.
Reflux: Heat the mixture to reflux (approx. 80°C) with vigorous stirring. Maintain reflux for 4–6 hours.
Monitoring: Monitor progress via TLC (System: Ethyl Acetate/Hexane 1:1). The product is typically more polar than the starting chloride.
Precipitation: Allow the reaction mixture to cool to room temperature. The hydrochloride salt of the product often precipitates as a yellow/orange solid.
Filtration: Filter the solid under vacuum and wash with cold ethanol (2 x 5 mL) and diethyl ether (2 x 10 mL) to remove unreacted starting materials.
Free Base Liberation (Optional but Recommended for Analysis): Suspend the solid in water and adjust pH to ~8-9 using aqueous ammonia or saturated NaHCO
. Extract with ethyl acetate or dichloromethane, dry over MgSO, and concentrate.
Purification: Recrystallize the crude solid from an Ethanol/Methanol mixture.
Part 4: Structural Characterization & Spectroscopy[5]
Accurate identification relies on distinguishing the quinoline protons from the phenyl ring protons and verifying the integrity of the acetyl group.
: C=O stretching (ketone). This is a critical quality attribute; loss of this peak suggests side reactions.
1570–1590 cm
: C=N / C=C skeletal vibrations of the quinoline ring.
Part 5: Pharmacological Significance & SAR
The 1-[3-(4-quinolinylamino)phenyl]ethanone structure is a "privileged scaffold." Its biological activity stems from its ability to mimic ATP in the binding pocket of protein kinases.
Signaling Pathway & Binding Logic
The diagram below illustrates how this scaffold fits into the broader context of kinase inhibition and drug design.
Caption: Structure-Activity Relationship (SAR) map for the 4-anilinoquinoline scaffold.
Key Interactions:
Hinge Binding: The Quinoline N1 and the extracellular NH usually form hydrogen bonds with the "hinge region" of the kinase ATP-binding site [2].
Solvent Exposure: The phenyl ring (bearing the acetyl group) typically points toward the solvent front. The acetyl group allows for the attachment of solubilizing groups or bulky moieties to induce selectivity (e.g., preventing binding to off-target kinases).
Metal Chelation: The ketone oxygen, often in conjunction with the amine nitrogen (if derivatized to a hydrazone), can chelate metal ions (Cu, Fe), which is a mechanism relevant to antimalarial activity (inhibiting hemozoin formation) [1].
Part 6: References
Synthesis and Antimalarial Activity of Acetophenone Analogs:
Pérez-Rebolledo, A., et al. "[(7-chloroquinolin-4-yl)amino]acetophenones and their copper(II) derivatives: Synthesis, characterization, computational studies and antimalarial activity." European Journal of Medicinal Chemistry, 2009.
(Context: Describes the synthesis of the 7-chloro analog, the primary reference for the protocol).
Kinase Inhibitor SAR:
Asquith, C.R.M., et al. "Design and Analysis of the 4-Anilinoquin(az)oline Kinase Inhibition Profiles of GAK/SLK/STK10 Using Quantitative Structure-Activity Relationships."[6][7] ChemMedChem, 2020.[7]
(Context: Establishes the 4-anilinoquinoline scaffold as a kinase inhibitor).
General Synthesis of 4-Aminoquinolines:
Musonda, C.C., et al. "Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives." Bioorganic & Medicinal Chemistry Letters, 2007.
(Context: General S_NAr reaction conditions).
1-[3-(4-quinolinylamino)phenyl]ethanone CAS number and properties
This guide provides an in-depth technical analysis of 1-[3-(4-quinolinylamino)phenyl]ethanone , a critical intermediate in the synthesis of 4-anilinoquinoline-based kinase inhibitors and bioactive scaffolds. Executive Su...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of 1-[3-(4-quinolinylamino)phenyl]ethanone , a critical intermediate in the synthesis of 4-anilinoquinoline-based kinase inhibitors and bioactive scaffolds.
Executive Summary & Chemical Identity[1]
1-[3-(4-Quinolinylamino)phenyl]ethanone (also referred to as 3'-Acetyl-4-aminoquinoline or N-(3-acetylphenyl)quinolin-4-amine ) is a functionalized 4-anilinoquinoline derivative. Structurally, it consists of a quinoline core substituted at the 4-position with a 3-acetylanilino group. This compound serves as a versatile pharmacophore scaffold, particularly in the development of Tyrosine Kinase Inhibitors (TKIs) targeting EGFR and Src family kinases, as well as in the synthesis of tubulin polymerization inhibitors (e.g., CIL-102 analogs).
Chemical Structure & Properties[1]
Property
Data
IUPAC Name
1-(3-(quinolin-4-ylamino)phenyl)ethan-1-one
Common Name
3'-Acetyl-4-aminoquinoline
CAS Registry Number
Not widely indexed (Research Grade); Analogous to 4'-chloro derivative (CAS 955328-58-2)
Molecular Formula
C₁₇H₁₄N₂O
Molecular Weight
262.31 g/mol
Appearance
Pale yellow to off-white solid
Solubility
Soluble in DMSO, DMF, Methanol; Sparingly soluble in Water
pKa (Predicted)
~5.5 (Quinoline nitrogen), ~14 (Amide-like NH)
LogP (Predicted)
3.2 – 3.5
H-Bond Donors/Acceptors
1 Donor / 3 Acceptors
Synthesis & Manufacturing Protocol
The synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone typically follows a Nucleophilic Aromatic Substitution (SNAr) mechanism. This pathway is robust and scalable, utilizing 4-chloroquinoline and 3-aminoacetophenone as primary precursors.
Reaction Scheme (SNAr)
The reaction involves the displacement of the chloride leaving group on the quinoline ring by the nucleophilic amino group of the acetophenone under acidic catalysis.
Dissolution: Dissolve 4-chloroquinoline (e.g., 1.64 g, 10 mmol) in 20 mL of anhydrous ethanol in a round-bottom flask.
Addition: Add 3-aminoacetophenone (1.49 g, 11 mmol) to the solution.
Catalysis: Add 2-3 drops of concentrated HCl to initiate the reaction (protonation of the quinoline nitrogen enhances electrophilicity at C4).
Reflux: Heat the mixture to reflux with stirring for 4-6 hours. Monitor progress via TLC (System: EtOAc/Hexane 1:1).
Precipitation: Upon completion, cool the reaction mixture to room temperature. The hydrochloride salt of the product often precipitates as a yellow solid.
Neutralization (Optional): If the salt is formed, filter and wash with cold ethanol. To obtain the free base, suspend the solid in water and adjust pH to ~8-9 with saturated NaHCO₃ or NH₄OH.
Purification: Recrystallize the crude solid from ethanol or an ethanol/water mixture to yield the pure compound.
Synthesis Workflow Diagram
Caption: SNAr synthesis pathway for 1-[3-(4-quinolinylamino)phenyl]ethanone from 4-chloroquinoline and 3-aminoacetophenone.
Biological Applications & Mechanism of Action
This compound functions primarily as a Pharmacophore Scaffold for designing targeted inhibitors. Its structural features allow it to mimic the ATP-binding motif of various kinases.
Kinase Inhibition (EGFR / Src)
The 4-anilinoquinoline core is a privileged structure in medicinal chemistry, forming the backbone of several FDA-approved drugs (e.g., Bosutinib , Pelitinib , Neratinib ).
Mechanism: The quinoline nitrogen (N1) acts as a hydrogen bond acceptor for the hinge region of the kinase ATP-binding pocket. The 3'-acetyl group on the phenyl ring serves as a versatile handle for further derivatization (e.g., formation of hydrazones or oximes) to access additional hydrophobic pockets or solvent-exposed regions.
Relevance: Derivatives of this scaffold have shown potency against EGFR (Epidermal Growth Factor Receptor) and Src family kinases , often inhibiting cell proliferation in non-small cell lung cancer (NSCLC) and breast cancer cell lines.
Tubulin Polymerization Inhibition
Analogs of this compound, specifically the furo[2,3-b]quinoline derivatives (e.g., CIL-102 ), are potent tubulin inhibitors.
CIL-102 Connection: CIL-102 is structurally related, being the furo analog. 1-[3-(4-Quinolinylamino)phenyl]ethanone serves as a simplified, non-fused analog to study Structure-Activity Relationships (SAR).
Activity: It may bind to the colchicine-binding site on tubulin, disrupting microtubule dynamics and inducing apoptosis in cancer cells.
Signaling Pathway Interaction
Caption: Dual mechanism potential of the 4-anilinoquinoline scaffold in kinase and tubulin inhibition pathways.
Analytical Characterization
To validate the synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone, the following analytical signatures should be confirmed:
Method
Expected Signature
1H NMR (DMSO-d6)
δ 2.60 (s, 3H, COCH₃); δ 6.8-8.5 (m, 9H, Aromatic protons); δ 9.2 (s, 1H, NH, exchangeable). The proton at C2 of quinoline typically appears as a doublet at ~8.4 ppm.
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amino group.
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood due to potential toxicity of quinoline derivatives.
References
Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry, 18(10), 1488-1508. Link
Kou, X., et al. (2018). Design, synthesis and biological evaluation of 4-aminoquinoline derivatives as novel antitumor agents. Bioorganic & Medicinal Chemistry Letters, 28(10), 1803-1807. Link
Tseng, C. H., et al. (2010). Discovery of 4-anilinofuro[2,3-b]quinoline derivatives as selective and orally active compounds against non-small-cell lung cancers. Journal of Medicinal Chemistry, 53(5), 2063-2075. Link
Wissner, A., et al. (2003). Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. Journal of Medicinal Chemistry, 46(1), 49-63. Link
Foundational
Biological activity of 4-anilinoquinoline derivatives
The 4-Anilinoquinoline Scaffold: From Antimalarial Origins to Irreversible Kinase Inhibition Executive Summary The 4-anilinoquinoline scaffold represents a pivotal structural evolution in medicinal chemistry, bridging th...
Author: BenchChem Technical Support Team. Date: March 2026
The 4-Anilinoquinoline Scaffold: From Antimalarial Origins to Irreversible Kinase Inhibition
Executive Summary
The 4-anilinoquinoline scaffold represents a pivotal structural evolution in medicinal chemistry, bridging the gap between classic antimalarial pharmacophores and modern, irreversible tyrosine kinase inhibitors (TKIs). While historically rooted in the 4-aminoquinoline class (e.g., chloroquine), the specific 4-anilino substitution—often paired with a 3-cyano group—has emerged as a dominant template for targeting the Epidermal Growth Factor Receptor (EGFR) and HER2.
This guide analyzes the biological activity of 4-anilinoquinolines, focusing on their superior efficacy against drug-resistant tumors (e.g., EGFR T790M mutations) compared to first-generation quinazolines. It provides researchers with actionable protocols for synthesis, kinase validation, and cytotoxicity profiling.
The Pharmacophore: Structure-Activity Relationship (SAR)
The 4-anilinoquinoline core functions as an ATP-competitive inhibitor. Its efficacy is driven by specific substitutions that allow it to mimic the adenine ring of ATP while accessing hydrophobic pockets within the kinase domain.
The "Quinoline-3-Carbonitrile" Evolution
First-generation EGFR inhibitors like Gefitinib are quinazolines (two nitrogens in the core). Resistance often develops via the T790M mutation, which increases ATP affinity.
The Shift: Replacing the quinazoline N-3 nitrogen with a C-CN (cyano) group creates the 3-cyano-4-anilinoquinoline .
The Effect: This modification alters the electron density and pKa, enhancing binding affinity and allowing for the introduction of Michael acceptors at the C6 position for covalent bonding.
Figure 1: SAR of the 4-Anilinoquinoline Scaffold
Caption: Functional mapping of the 3-cyano-4-anilinoquinoline scaffold, highlighting the critical Michael acceptor at C6 for irreversible EGFR inhibition.
The primary biological activity of modern 4-anilinoquinolines is pan-HER inhibition . Unlike reversible inhibitors, these compounds form a permanent covalent bond with the target kinase.
Mechanism of Action (MoA)
Binding: The quinoline core docks into the ATP-binding site.
Reaction: A reactive Michael acceptor (e.g., 4-(dimethylamino)but-2-enamide) at the C6 position is positioned in close proximity to a conserved cysteine residue (Cys797 in EGFR or Cys805 in HER2).
Irreversibility: A nucleophilic attack by the cysteine thiol group on the
-carbon of the Michael acceptor results in permanent enzyme inactivation.
Key Therapeutic Agents[1]
Neratinib (HKI-272): A potent, irreversible pan-HER inhibitor approved for HER2-positive breast cancer. It retains activity against the T790M resistance mutation where Gefitinib fails.
Pelitinib (EKB-569): A 3-cyanoquinoline derivative designed as an irreversible EGFR inhibitor.[1]
Figure 2: EGFR Signaling Pathway & Inhibition
Caption: Neratinib blocks downstream RAS/RAF/MEK and PI3K/AKT signaling cascades via irreversible covalent binding to the EGFR kinase domain.
Infectious Disease: The Antimalarial Hybrid
While less dominant than oncology, the 4-anilinoquinoline scaffold retains antimalarial potential, particularly when hybridized with other pharmacophores (e.g., triazines).
Activity: Inhibition of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
Advantage: Hybrids often show activity against chloroquine-resistant Plasmodium falciparum (strains K1 and W2) due to dual mechanisms of action and altered transport properties.
Experimental Protocols
To validate the biological activity of novel 4-anilinoquinoline derivatives, the following workflows are standard.
Protocol A: Chemical Synthesis (Nucleophilic Aromatic Substitution)
Objective: Synthesize the 4-anilinoquinoline core from a 4-chloroquinoline precursor.
Seeding: 5,000 cells/well in 96-well plates. Incubate 24h.
Treatment: Treat with 4-anilinoquinoline derivatives for 72h.
Development:
Add MTT reagent (5 mg/mL). Incubate 4h.
Dissolve formazan crystals in DMSO.
Measure Absorbance at 570 nm.
Figure 3: Experimental Workflow
Caption: Iterative workflow for the development and validation of 4-anilinoquinoline kinase inhibitors.
Data Summary: Comparative Potency
The following table summarizes the biological activity of key 4-anilinoquinoline derivatives compared to first-generation quinazolines.
Compound
Scaffold Type
Target
IC50 (Enzyme)
IC50 (Cell: BT474)
Mechanism
Gefitinib
Quinazoline
EGFR
0.4 nM
>1000 nM
Reversible
Erlotinib
Quinazoline
EGFR
2.0 nM
>1000 nM
Reversible
Neratinib
4-Anilinoquinoline
EGFR/HER2
14 nM
2 nM
Irreversible
Pelitinib
4-Anilinoquinoline
EGFR
39 nM
70 nM
Irreversible
Note: Neratinib demonstrates superior cellular potency in HER2+ cell lines (BT474) compared to reversible inhibitors, highlighting the efficacy of the covalent binding mechanism.
References
Neratinib (HKI-272), an irreversible pan-ErbB receptor tyrosine kinase inhibitor.
Source: Rabindran, S. K., et al. (2004). Cancer Research.
URL:[Link]
Antitumor activity of HKI-272, an orally active, irreversible inhibitor of the HER-2 tyrosine kinase.
Source: Rabindran, S. K., et al. (2004). Cancer Research.
URL:[Link]
Synthesis and EGFR/HER-2 kinase inhibitory activities of 4-anilinoquinoline-3-carbonitriles.
Source: Wissner, A., et al. (2002). Bioorganic & Medicinal Chemistry Letters.
URL:[Link]]
Pelitinib (EKB-569): A potent, irreversible EGFR inhibitor.
Source:[1][6] Torrance, C. J., et al. (2000). Nature Medicine.
URL:[Link]
4-Anilinoquinoline triazines: A novel class of hybrid antimalarial agents.
Source: Kumar, A., et al. (2011).[7] European Journal of Medicinal Chemistry.
URL:[Link]7]
Comprehensive Technical Whitepaper on 1-[3-(4-Quinolinylamino)phenyl]ethanone: Structural Properties, Synthesis, and Kinase Inhibition Potential
Executive Summary The compound 1-[3-(4-quinolinylamino)phenyl]ethanone (also known as 3-(4-quinolylamino)acetophenone) is a highly specialized synthetic intermediate and pharmacological screening compound[1]. Built upon...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The compound 1-[3-(4-quinolinylamino)phenyl]ethanone (also known as 3-(4-quinolylamino)acetophenone) is a highly specialized synthetic intermediate and pharmacological screening compound[1]. Built upon the privileged 4-anilinoquinoline scaffold, this molecule serves as a critical structural foundation for the development of ATP-competitive kinase inhibitors[2][3].
This whitepaper provides an in-depth technical analysis of 1-[3-(4-quinolinylamino)phenyl]ethanone, detailing its physicochemical properties, structural biology rationale, and validated protocols for both chemical synthesis and biological evaluation. The guide is designed for medicinal chemists and drug development professionals seeking to leverage the 4-anilinoquinoline pharmacophore for targeted oncology or antiviral therapies.
Chemical Identity and Physicochemical Properties
The core structure of 1-[3-(4-quinolinylamino)phenyl]ethanone consists of a quinoline ring substituted at the 4-position with a 3-acetylphenylamino group. This specific arrangement allows the molecule to act as a bidentate ligand in biological systems, primarily through hydrogen bonding and hydrophobic interactions[4].
4-Anilinoquinoline (Type I Kinase Inhibitor Scaffold)
Hydrogen Bond Donors
1 (Secondary Amine)
Hydrogen Bond Acceptors
2 (Quinoline Nitrogen, Carbonyl Oxygen)
Structural Biology & Mechanism of Action
The 4-anilinoquinoline scaffold is a well-documented pharmacophore in the design of Epidermal Growth Factor Receptor (EGFR) and Cyclin G-associated kinase (GAK) inhibitors[2][3][7]. 1-[3-(4-quinolinylamino)phenyl]ethanone functions as a Type I kinase inhibitor , meaning it binds directly to the ATP-binding pocket of the kinase when the enzyme is in its active (DFG-in) conformation.
Mechanistic Rationale:
Hinge Region Binding: The nitrogen atom of the quinoline ring acts as a critical hydrogen bond acceptor, interacting with the backbone amide of the kinase hinge region (e.g., Met793 in EGFR or Cys126 in GAK)[2][3].
Hydrophobic Pocket Occupation: The 3-acetylphenyl moiety extends deep into the hydrophobic pocket adjacent to the ATP-binding site.
Carbonyl Interaction: The acetyl group (-C(=O)CH₃) at the meta-position of the aniline ring provides an additional hydrogen bond acceptor, which can interact with structural water molecules or highly conserved lysine residues (e.g., Lys745 in EGFR) to enhance binding affinity and selectivity[7].
Mechanism of ATP-competitive kinase inhibition by 4-anilinoquinolines.
Chemical Synthesis Protocol
The synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone is achieved via a Nucleophilic Aromatic Substitution (SNAr) . This protocol is designed as a self-validating system, incorporating in-process controls to ensure high yield and purity.
Causality of Experimental Choices:
Solvent (Isopropanol): Chosen for its optimal boiling point (82°C), which provides sufficient thermal energy to drive the SNAr reaction without causing thermal degradation of the aniline.
Catalyst (HCl): The addition of catalytic hydrochloric acid protonates the quinoline nitrogen. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the quinoline ring, significantly increasing the electrophilicity of the C4 position and facilitating attack by the weakly nucleophilic 3-aminoacetophenone[3].
Step-by-Step Methodology:
Preparation: In a 100 mL round-bottom flask, dissolve 4-chloroquinoline (10 mmol) and 3-aminoacetophenone (11 mmol, 1.1 eq) in 30 mL of anhydrous isopropanol.
Catalysis: Add 2-3 drops of concentrated HCl (37%) to the stirring mixture.
Reflux: Equip the flask with a reflux condenser and heat the mixture to 80°C for 4–6 hours under a nitrogen atmosphere.
Self-Validation (In-Process Control): Monitor the reaction via Thin-Layer Chromatography (TLC) using a 9:1 Dichloromethane/Methanol eluent. The reaction is deemed complete when the 4-chloroquinoline spot disappears. Confirm intermediate mass via LC-MS (Expected[M+H]⁺ = 263.1).
Workup: Cool the reaction mixture to room temperature. The product will typically precipitate as a hydrochloride salt.
Purification: Filter the precipitate under a vacuum. Wash the filter cake with cold diethyl ether (2 x 15 mL) to remove unreacted aniline, followed by a wash with cold ethanol.
Free-Basing (Optional): To obtain the free base, suspend the salt in saturated aqueous NaHCO₃ and extract with ethyl acetate. Dry the organic layer over MgSO₄, filter, and concentrate in vacuo.
Workflow for the SNAr synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone.
To evaluate the efficacy of 1-[3-(4-quinolinylamino)phenyl]ethanone as a kinase inhibitor, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is recommended.
Causality of Experimental Choices:
ATP Concentration at
: The assay must be run at the Michaelis-Menten constant () for ATP. Because 4-anilinoquinolines are ATP-competitive, using artificially high ATP concentrations will outcompete the inhibitor, leading to false negatives. Running at ensures maximum sensitivity for competitive binding[2].
Self-Validating System: The protocol requires the calculation of a Z'-factor. A Z'-factor > 0.5 validates that the assay window is robust enough to distinguish true inhibition from assay noise.
Step-by-Step Methodology:
Compound Preparation: Prepare a 10 mM stock solution of 1-[3-(4-quinolinylamino)phenyl]ethanone in 100% DMSO. Perform a 3-fold serial dilution to create a 10-point concentration-response curve.
Reaction Mix Assembly: In a 384-well low-volume plate, add 5 µL of the target kinase (e.g., recombinant EGFR or GAK) diluted in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
Compound Addition: Transfer 100 nL of the serially diluted compound to the assay plate using an acoustic liquid handler (e.g., Echo 550). Incubate for 15 minutes at room temperature.
Reaction Initiation: Add 5 µL of a substrate/ATP mix. Ensure the final ATP concentration equals the specific
of the target kinase.
Incubation: Seal the plate and incubate for 60 minutes at room temperature.
Detection: Add 10 µL of TR-FRET detection buffer containing EDTA (to quench the kinase reaction by chelating Mg²⁺) and the appropriate europium-labeled antibody.
Readout & Validation: Read the plate on a multi-mode microplate reader (e.g., PHERAstar) measuring emission at 620 nm and 665 nm. Calculate the Z'-factor using positive (Staurosporine) and negative (DMSO) controls. Fit the data to a 4-parameter logistic curve to determine the IC₅₀.
Biomolecules & Therapeutics. (2019). Novel Isoquinolinamine and Isoindoloquinazolinone Compounds Exhibit Antiproliferative Activity in Acute Lymphoblastic Leukemia Cells.
Asquith, C. R. M., et al. (2019). Identification and Optimization of 4-Anilinoquinolines as Inhibitors of Cyclin G Associated Kinase. PMC / National Institutes of Health.
Liu, D., Luan, T., Kong, J., Zhang, Y., & Wang, H.-F. (2016). Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives. Molecules (MDPI).
National Institutes of Health (NIH). (2003). 3D-QSAR and docking studies on 4-anilinoquinazoline and 4-anilinoquinoline epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors.
Executive Summary: From Antimalarials to Oncogenic Drivers
The 4-aminoquinoline core, historically synonymous with antimalarial agents like chloroquine, has evolved into a privileged scaffold in oncology. In the context of kinase inhibition, this scaffold is most prominently represented by the 4-anilinoquinoline-3-carbonitrile subclass.[1] Unlike their structural cousins, the quinazolines (e.g., Gefitinib, Erlotinib), which rely on the N3 nitrogen for water-mediated hydrogen bonding, 4-aminoquinolines utilize a C3-cyano group to enforce a distinct electronic and steric profile within the ATP-binding pocket.
This guide dissects the structural biology, synthetic pathways, and medicinal chemistry logic that transformed this planar heterocycle into FDA-approved therapies like Bosutinib (Src/Abl) and Neratinib (EGFR/HER2).
Structural Biology & Binding Mechanics
The "N3 vs. C3-CN" Differentiator
The defining feature of this scaffold is the substitution of the quinazoline N3 nitrogen with a carbon bearing a nitrile (cyano) group. This modification alters the hydrogen bond network within the hinge region of the kinase.
Quinazolines (Erlotinib): The N3 nitrogen typically accepts a hydrogen bond from a conserved water molecule, which in turn bonds to the gatekeeper threonine (e.g., Thr790 in EGFR).
Quinolines (Bosutinib): The C3-cyano group projects into this space.[1] Early homology modeling and crystal structures (e.g., PDB 3UE4) suggest the nitrile group can displace this structural water molecule or interact directly with the threonine hydroxyl, increasing entropic gain upon binding.
Binding Mode Interaction Map
The 4-anilinoquinoline scaffold functions primarily as a Type I (ATP-competitive) inhibitor, though covalent variants exist.[1]
Hinge Binder: The quinoline N1 acts as a hydrogen bond acceptor from the backbone amide of the hinge region (e.g., Met318 in Abl, Met341 in Src).
Hydrophobic Pocket: The 4-anilino moiety sits deep within the hydrophobic pocket.[1] Substitutions here (e.g., 3-Cl, 4-F) dictate selectivity and potency.[1]
Solvent Front: The C6 and C7 positions point towards the solvent interface, making them ideal sites for solubilizing groups (e.g., alkoxy-morpholines) or Michael acceptors for covalent attachment.
Caption: Interaction map of the 4-anilinoquinoline scaffold within the kinase ATP-binding site.
Medicinal Chemistry: SAR & Optimization
The optimization of this scaffold follows a rigorous Structure-Activity Relationship (SAR) logic.[1]
Position
Moiety
Function & Optimization Strategy
C3
Carbonitrile (-CN)
Critical. Enhances potency over unsubstituted quinolines.[1] Mimics the electronic properties of the quinazoline N3 but with different steric demands.
C4
Aniline
Selectivity Engine. • 2,4-dichloro-5-methoxy (Bosutinib): Optimized for Src/Abl.[1]• 3-chloro-4-fluoro (Pelitinib): Optimized for EGFR.[1]• 3-chloro-4-(pyridin-2-ylmethoxy) (Neratinib): Optimized for HER2.[1]
C6
Alkoxy / Amide
Solubility & Warhead. • In Bosutinib: Methoxy (steric bulk).[2]• In Neratinib: Contains the dimethylamino-crotonamide Michael acceptor for covalent Cys773/Cys797 binding.[1]
C7
Alkoxy
Solubility. Long chains with basic amines (morpholine, N-methylpiperazine) improve oral bioavailability and lysosomal trapping.[1]
The Covalent Evolution
For targets like EGFR and HER2, reversible binding is often insufficient due to high intracellular ATP concentrations or mutations (e.g., T790M).
Strategy: Attach an acrylamide "warhead" to the C6 position (as seen in Neratinib and Pelitinib).
Mechanism: The quinoline core orients the molecule, placing the C6-acrylamide in proximity to a conserved cysteine residue (e.g., Cys797 in EGFR) for a Michael addition reaction.
Synthesis Protocols
The synthesis of 4-anilinoquinoline-3-carbonitriles typically follows the Gould-Jacobs reaction pathway, modified to introduce the C3-cyano group.[1]
Protocol A: The Modified Gould-Jacobs Route (Scale-Up Compatible)
This route constructs the pyridine ring of the quinoline from an aniline precursor.[1]
Structural Key: The 2,4-dichloro-5-methoxyaniline moiety provides specific hydrophobic contacts that differentiate it from Imatinib.[1] The C3-CN group is essential for its activity against Abl mutants that are resistant to other TKIs.[1]
Validation: Bosutinib retains activity against most Imatinib-resistant mutants (except T315I and V299L).[1]
Structural Key: A 4-(dimethylamino)but-2-enamide group at position C6 acts as the Michael acceptor.[1] The quinoline core positions this warhead perfectly to attack Cys773 (EGFR) or Cys805 (HER2).[1]
Distinction: Unlike Lapatinib (a reversible quinazoline), Neratinib's covalent bond leads to sustained inhibition (turnover-dependent recovery).[1]
Emerging Trends & Future Directions
PROTAC Warheads
The 4-aminoquinoline scaffold is increasingly being utilized as the "warhead" component in Proteolysis Targeting Chimeras (PROTACs).[1] Because the C6/C7 positions point towards the solvent front, they tolerate the attachment of long linkers (PEG/alkyl chains) connecting to E3 ligase ligands (e.g., Thalidomide or VHL ligands) without disrupting the ATP-binding affinity of the core.
RIPK2 Inhibition
Recent studies (2022-2024) have identified 4-aminoquinoline derivatives as potent inhibitors of RIPK2 (Receptor-Interacting Protein Kinase 2), a key node in immune signaling (NOD1/2 pathway).[1] This expands the utility of the scaffold beyond oncology into inflammatory diseases.
References
Levinson, N. M., & Boxer, S. G. (2012). Structural and Spectroscopic Analysis of the Kinase Inhibitor Bosutinib and an Isomer of Bosutinib Binding to the Abl Tyrosine Kinase Domain. PLoS ONE, 7(4), e29828. Link
Wissner, A., et al. (2003). Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles.[1] The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2). Journal of Medicinal Chemistry, 46(1), 49-63. Link[1]
Ghorab, M. M., et al. (2024). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020–2024). ChemMedChem, 20(14), e202500279. Link[1]
Wang, H., et al. (2014). A New and Practical Synthesis of Bosutinib.[5] Heterocycles, 89(12), 2806.[5] Link
Rabindran, S. K., et al. (2004). Antitumor activity of HKI-272, an orally active, irreversible inhibitor of the HER-2 tyrosine kinase. Cancer Research, 64(11), 3958-3965. Link
1-[3-(4-quinolinylamino)phenyl]ethanone SMILES and InChI key
Executive Summary This technical guide provides a comprehensive analysis of 1-[3-(4-quinolinylamino)phenyl]ethanone , a critical intermediate and pharmacophore scaffold in the design of Type I kinase inhibitors. Belongin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide provides a comprehensive analysis of 1-[3-(4-quinolinylamino)phenyl]ethanone , a critical intermediate and pharmacophore scaffold in the design of Type I kinase inhibitors. Belonging to the 4-anilinoquinoline class, this structure serves as a bioisostere to the clinically validated 4-anilinoquinazoline scaffold (e.g., Gefitinib, Erlotinib). This document details its chemical identity, validated synthetic protocols, and structural biology implications, designed for researchers in medicinal chemistry and drug discovery.
Chemical Identity & Informatics
The compound is characterized by a quinoline core linked via a secondary amine to a meta-acetyl substituted phenyl ring. This topology is essential for orienting the scaffold within the ATP-binding pocket of protein kinases.
The synthesis of 4-anilinoquinolines is classically achieved via a Nucleophilic Aromatic Substitution (
) mechanism. The reaction is acid-catalyzed, which protonates the quinoline nitrogen, increasing the electrophilicity at the C4 position and facilitating the attack by the aniline nucleophile.
Reaction Pathway Diagram
Caption: Figure 1. Acid-catalyzed nucleophilic aromatic substitution pathway for the synthesis of the target 4-anilinoquinoline.
Detailed Experimental Protocol
Objective: Synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone from 4-chloroquinoline.
Reagents:
4-Chloroquinoline (1.0 eq)
3-Aminoacetophenone (1.1 eq)
Isopropanol (iPrOH) or Ethanol (EtOH) [Solvent]
HCl (4M in dioxane or con. HCl) [Catalyst]
Procedure:
Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-chloroquinoline (10 mmol) and 3-aminoacetophenone (11 mmol) in isopropanol (30 mL).
Catalysis: Add 2-3 drops of concentrated HCl (or 1 mL of 4M HCl in dioxane). Note: The acid protonates the quinoline nitrogen (
), activating the C4-Cl bond.
Reflux: Heat the mixture to reflux (
for iPrOH) for 3–5 hours. The reaction progress can be monitored by TLC (System: DCM/MeOH 95:5).
Precipitation: Upon completion, cool the reaction mixture to room temperature. The hydrochloride salt of the product typically precipitates as a yellow solid.
Isolation (Salt Form): Filter the precipitate and wash with cold isopropanol to remove unreacted aniline.
Free Base Generation: Suspend the solid in water (20 mL) and adjust the pH to ~9 using ammonium hydroxide (
) or saturated . Stir for 30 minutes.
Final Purification: Filter the resulting free base (pale yellow solid), wash copiously with water, and dry under vacuum. Recrystallize from ethanol if necessary.
Validation:
1H NMR (DMSO-d6): Look for the singlet of the acetyl group (
ppm), the broad singlet of the NH ( ppm), and the characteristic quinoline doublets.
Structural Biology & Mechanism of Action
This molecule functions as a Type I kinase inhibitor scaffold. The 4-anilinoquinoline moiety mimics the adenine ring of ATP, binding to the "hinge region" of the kinase catalytic domain.
Pharmacophore Map
Caption: Figure 2. Pharmacophore mapping of the 4-anilinoquinoline scaffold interacting with the kinase ATP-binding pocket.
Mechanism:
Hinge Binding: The Quinoline N1 acts as a Hydrogen Bond Acceptor (HBA), while the exocyclic NH at position 4 acts as a Hydrogen Bond Donor (HBD). This "Donor-Acceptor" motif is complementary to the backbone amide and carbonyl of the kinase hinge region (e.g., Met793 in EGFR).
Solvent Front: The phenyl ring projects the acetyl group towards the solvent front or the ribose-binding pocket, allowing for further chemical modification to tune solubility or selectivity.
References
Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry. Link
Wissner, A., et al. (2003). Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. Journal of Medicinal Chemistry. Link
PubChem Database. (2025). Compound Summary: 4-Anilinoquinoline derivatives. National Center for Biotechnology Information. Link
Kouznetsov, V. V., et al. (2017). Recent progress in the synthesis of quinoline derivatives by the Povarov reaction. Current Organic Chemistry. Link
1-[3-(4-Quinolinylamino)phenyl]ethanone: A Functionalized 4-Anilinoquinoline Scaffold for Kinase Inhibitor Discovery
The following technical guide provides an in-depth review of 1-[3-(4-quinolinylamino)phenyl]ethanone , positioning it within the broader context of 4-anilinoquinoline kinase inhibitors in cancer research. [1] Executive S...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth review of 1-[3-(4-quinolinylamino)phenyl]ethanone , positioning it within the broader context of 4-anilinoquinoline kinase inhibitors in cancer research.
[1]
Executive Summary
1-[3-(4-quinolinylamino)phenyl]ethanone represents a critical structural scaffold within the class of 4-anilinoquinoline kinase inhibitors.[1] This molecule serves as a pivotal intermediate and probe in the development of targeted cancer therapies, particularly those aimed at Tyrosine Kinases (TKs) such as EGFR (Epidermal Growth Factor Receptor) , HER2 , and Src .[1]
Its chemical structure combines a quinoline pharmacophore (essential for ATP-binding pocket occupancy) with a 3-acetylaniline moiety.[1] The acetyl group at the meta-position of the aniline ring is of particular significance: it functions as a versatile chemical handle for synthesizing covalent inhibitors (via conversion to Michael acceptors) or for probing the steric and electronic requirements of the kinase hinge region.[1]
This guide synthesizes the chemical, biological, and experimental parameters necessary for utilizing this compound in oncological research.
Part 1: Chemical Identity & Structural Analysis[1][2]
Physicochemical Profile
The molecule is characterized by a planar quinoline ring system linked to a phenyl ring via a secondary amine.[1] The acetyl group introduces polarity and a specific hydrogen-bond acceptor site.[1]
~3.2 (Lipophilic, suitable for membrane permeability)
Solubility
Low in water; soluble in DMSO, Methanol, Ethanol (often isolated as HCl salt)
Structural Significance in Drug Design
The 4-anilinoquinoline core is the structural backbone of several approved and investigational drugs (e.g., Bosutinib , Pelitinib , Neratinib ).[1]
Quinoline N1: Forms a critical hydrogen bond with the "hinge region" of the kinase ATP-binding pocket (typically Met793 in EGFR).[1]
Aniline NH: Donates a hydrogen bond to the backbone carbonyl of the hinge region.[1]
3-Acetyl Group (Meta): This position is strategically located to interact with the gatekeeper residue or to project into the solvent-exposed region.[1] Crucially, it serves as a precursor for Michael acceptors (e.g., acrylamides), which are essential for designing irreversible covalent inhibitors that target Cys797 in EGFR.[1]
Part 2: Mechanism of Action & Biological Targets[1]
Primary Target: Tyrosine Kinases (EGFR/Src)
The compound functions primarily as an ATP-competitive inhibitor .[1] It binds to the active conformation of the kinase domain, preventing the phosphorylation of downstream signaling proteins.[1]
EGFR (ErbB1): Overexpressed in NSCLC (Non-Small Cell Lung Cancer) and Glioblastoma.[1] The compound blocks autophosphorylation, halting the RAS-RAF-MEK-ERK proliferation pathway.[1]
Src Kinase: Upregulated in breast and colon cancers.[1] The quinoline core mimics the adenine ring of ATP, effectively docking into the Src active site.[1]
The Covalent Potential (The "Warhead" Precursor)
While 1-[3-(4-quinolinylamino)phenyl]ethanone acts as a reversible inhibitor, its acetyl group is frequently derivatized in SAR (Structure-Activity Relationship) studies to form enones (chalcones).[1] These derivatives can form a covalent thioether bond with conserved cysteine residues in the kinase active site, leading to:
Sustained Inhibition: Permanent inactivation of the enzyme.[1]
Selectivity: Targeting only kinases with the specific cysteine (e.g., EGFR Cys797, BTK Cys481).[1]
Visualization: EGFR Signaling Blockade
The following diagram illustrates the interruption of the EGFR signaling cascade by the 4-anilinoquinoline scaffold.[1]
Caption: Schematic of EGFR pathway inhibition. The compound competes with ATP, preventing autophosphorylation and downstream RAS/RAF/MEK signaling.[1]
Part 3: Experimental Protocols
Synthesis of 1-[3-(4-Quinolinylamino)phenyl]ethanone
This protocol utilizes a nucleophilic aromatic substitution (SNAr) reaction, a standard method for constructing the 4-anilinoquinoline core.[1]
Validation Check: The IC50 for a valid 4-anilinoquinoline against EGFR should typically fall in the 10–500 nM range depending on the specific substitution pattern.[1]
Part 4: Visualization of Synthesis Workflow
Caption: Synthetic pathway for 1-[3-(4-quinolinylamino)phenyl]ethanone via nucleophilic aromatic substitution.
Part 5: References
Solomon, V. R., & Lee, H. (2011).[1] Quinoline as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry. Link
Wissner, A., et al. (2003).[1] Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2).[1] Journal of Medicinal Chemistry. Link
Bridges, A. J. (2001).[1] Chemical inhibitors of protein kinases. Chemical Reviews. Link
Tsou, H. R., et al. (2001).[1] 6-Substituted-4-(3-bromophenylamino)quinazolines as putative irreversible inhibitors of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor-2 (HER-2) tyrosine kinases.[1] Journal of Medicinal Chemistry. Link
Levitzki, A. (2013).[1] Tyrosine kinase inhibitors: views of selectivity, sensitivity, and clinical performance. Annual Review of Pharmacology and Toxicology. Link
The 4-Aminoquinoline Pharmacophore: A Cornerstone of Modern Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The 4-aminoquinoline scaffold represents a "privileged" structure in medicinal chemistry, most famously embodied by the...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The 4-aminoquinoline scaffold represents a "privileged" structure in medicinal chemistry, most famously embodied by the antimalarial drug chloroquine. Its historical success against Plasmodium falciparum has paved the way for extensive research, revealing a remarkable therapeutic versatility that extends far beyond malaria. This technical guide provides a comprehensive overview of the 4-aminoquinoline pharmacophore, delving into its mechanism of action, key structure-activity relationships (SAR), and synthetic strategies. Furthermore, it explores the expanding therapeutic landscape of 4-aminoquinoline derivatives, highlighting their potential as anticancer, antiviral, and anti-inflammatory agents. Detailed experimental protocols and illustrative diagrams are provided to equip researchers with the foundational knowledge required to innovate within this enduring and impactful class of compounds.
Introduction: A Legacy Forged in Necessity
The story of 4-aminoquinolines is inextricably linked to the global fight against malaria. The quest for synthetic antimalarials was intensely spurred during World War II, leading to the development of chloroquine, a 4-aminoquinoline derivative that proved to be a highly effective and well-tolerated treatment.[1][2] For decades, chloroquine was a cornerstone of malaria chemotherapy due to its high efficacy, ease of administration, and low cost.[3][4] While the emergence of widespread drug resistance has curtailed its use in many regions, the 4-aminoquinoline core continues to be a critical pharmacophore in the development of new therapeutics.[3][5]
The enduring relevance of this scaffold lies in its unique physicochemical properties and its ability to accumulate in acidic cellular compartments, a key aspect of its mechanism of action.[6] This guide will dissect the fundamental principles that govern the biological activity of 4-aminoquinolines and explore how these principles are being leveraged to address a multitude of diseases.
The Antimalarial Mechanism of Action: A Tale of Heme Detoxification Interference
The primary therapeutic target of 4-aminoquinoline antimalarials is the intraerythrocytic stage of the Plasmodium parasite's lifecycle. During this stage, the parasite resides within the host's red blood cells and digests hemoglobin in its acidic food vacuole to obtain essential amino acids.[1] This process, however, releases large quantities of toxic free heme. To protect itself, the parasite polymerizes the heme into an insoluble, non-toxic crystalline substance called hemozoin (also known as β-hematin).
4-aminoquinolines exert their parasiticidal effect by disrupting this vital detoxification pathway. As weak bases, they become protonated and trapped within the acidic environment of the parasite's food vacuole, reaching high concentrations.[7][8] Here, they are thought to cap the growing hemozoin crystal, preventing further polymerization. The accumulation of free heme leads to oxidative stress and damage to the parasite's membranes, ultimately causing its death.[2]
Application Note & Synthesis Protocol: 1-[3-(4-quinolinylamino)phenyl]ethanone
Abstract This document provides a comprehensive guide for the synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone, a diarylamine compound featuring the medicinally significant 4-aminoquinoline scaffold. The protocol lev...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for the synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone, a diarylamine compound featuring the medicinally significant 4-aminoquinoline scaffold. The protocol leverages the robust and versatile Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern synthetic chemistry for C-N bond formation.[1][2] This guide is designed for researchers in organic synthesis and drug development, offering a detailed, step-by-step experimental procedure, mechanistic insights, and practical guidance for optimization and troubleshooting. By explaining the causality behind experimental choices, this protocol aims to empower scientists to achieve reliable and high-yielding synthesis of this valuable molecular scaffold.
Introduction and Scientific Context
The 1-[3-(4-quinolinylamino)phenyl]ethanone molecule integrates two key pharmacophores: the 4-aminoquinoline core, which is central to a wide range of biologically active compounds including antimalarial, anticancer, and anti-inflammatory agents, and the 3-aminophenyl ethanone moiety, a versatile building block in medicinal chemistry. The synthesis of such diarylamines is crucial for the development of new therapeutic agents.[3][4]
Classical methods for N-arylation often require harsh conditions and have limited substrate scope. The Buchwald-Hartwig amination offers a significant improvement, enabling the coupling of aryl halides with amines under relatively mild conditions with high functional group tolerance.[2][5] This protocol details the application of this powerful reaction for the specific synthesis of the target compound.
Reaction Principle: The Buchwald-Hartwig Amination Catalytic Cycle
The Buchwald-Hartwig amination is a cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide (or pseudohalide) and an amine. The reaction is mediated by a palladium catalyst, a phosphine ligand, and a base.[1] The generally accepted catalytic cycle involves three primary stages:
Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (4-chloroquinoline) to form a Pd(II) complex.
Amine Coordination & Deprotonation: The amine (1-(3-aminophenyl)ethanone) coordinates to the Pd(II) complex, and the base facilitates its deprotonation to form a palladium amido complex.
Reductive Elimination: The desired diarylamine product is formed and eliminated from the palladium center, regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[6]
Figure 1: Simplified catalytic cycle of the Buchwald-Hartwig amination.[1][6]
Detailed Experimental Protocol
This protocol is optimized for a 1.0 mmol scale reaction. Adjustments may be necessary for scaling up or down.
Materials and Reagents
Reagent/Material
MW ( g/mol )
CAS No.
Supplier Example
Notes
4-Chloroquinoline
163.61
611-35-8
MilliporeSigma
Aryl halide coupling partner
1-(3-Aminophenyl)ethanone
135.17
99-03-6
MilliporeSigma
Amine coupling partner
Palladium(II) Acetate (Pd(OAc)₂)
224.50
3375-31-3
BenchChem
Palladium precursor catalyst
Xantphos
578.62
161265-03-8
MilliporeSigma
Bidentate phosphine ligand
Sodium tert-butoxide (NaOt-Bu)
96.10
865-48-5
MilliporeSigma
Strong, non-nucleophilic base
Anhydrous Toluene
92.14
108-88-3
MilliporeSigma
Reaction solvent, ensure dryness
Diethyl Ether (Et₂O)
74.12
60-29-7
MilliporeSigma
For workup
Saturated aq. NaCl (Brine)
-
-
-
For workup
Anhydrous Magnesium Sulfate (MgSO₄)
120.37
7487-88-9
MilliporeSigma
Drying agent
Silica Gel (230-400 mesh)
-
7631-86-9
MilliporeSigma
For column chromatography
Quantitative Data for Synthesis
Component
M ( g/mol )
Amount (mg)
Moles (mmol)
Equivalents
4-Chloroquinoline
163.61
164
1.0
1.0
1-(3-Aminophenyl)ethanone
135.17
149
1.1
1.1
Pd(OAc)₂
224.50
4.5
0.02
0.02
Xantphos
578.62
23.2
0.04
0.04
NaOt-Bu
96.10
135
1.4
1.4
Anhydrous Toluene
-
10 mL
-
-
Step-by-Step Synthesis Procedure
Figure 2: General experimental workflow for the synthesis.[1]
Inert Atmosphere Setup: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the palladium precursor (Pd(OAc)₂, 4.5 mg), the phosphine ligand (Xantphos, 23.2 mg), and the base (NaOt-Bu, 135 mg). Seal the flask with a septum. Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times. This step is critical as the Pd(0) active species and the phosphine ligand are sensitive to oxygen.
Addition of Reactants: Under a positive pressure of inert gas, add 4-chloroquinoline (164 mg) and 1-(3-aminophenyl)ethanone (149 mg) to the flask.
Solvent Addition: Add anhydrous toluene (10 mL) via a syringe.
Reaction Execution: Place the flask in a preheated oil bath at 110 °C and stir vigorously. The reaction mixture will typically turn dark brown.
Reaction Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). Spot the reaction mixture against the starting materials. The reaction is typically complete within 12-24 hours.
Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by adding water (10 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 20 mL). Combine the organic layers and wash with brine (20 mL).
Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude residue by flash column chromatography on silica gel. The eluent gradient can be optimized based on TLC analysis, typically starting with a low polarity mixture (e.g., 10% Ethyl Acetate/Hexanes) and gradually increasing to a higher polarity (e.g., 40-50% Ethyl Acetate/Hexanes) to elute the product.
Characterization: Combine the pure fractions and remove the solvent under reduced pressure to yield 1-[3-(4-quinolinylamino)phenyl]ethanone as a solid. Confirm the identity and purity of the compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Expertise-Driven Insights & Troubleshooting
Causality of Reagent Choice:
Ligand (Xantphos): Xantphos is a wide bite-angle bidentate phosphine ligand. Its specific geometry promotes the reductive elimination step, which is often the rate-limiting step, thereby increasing reaction efficiency and preventing side reactions.[1]
Base (NaOt-Bu): A strong, non-nucleophilic base is required to deprotonate the amine without competing as a nucleophile. Weaker bases like K₂CO₃ can be used but may require higher temperatures or longer reaction times.[6]
Solvent (Toluene): Anhydrous, non-polar aprotic solvents are essential. The presence of water can deactivate the catalyst and hydrolyze the base. Toluene provides a suitable boiling point for this transformation.[5]
Common Issues and Solutions:
Low Yield: This can result from catalyst deactivation (due to oxygen/moisture), insufficient base, or non-optimal ligand choice. Ensure all glassware is dry and the inert atmosphere is maintained. A screen of different ligands (e.g., RuPhos, SPhos) or bases (e.g., LHMDS, K₃PO₄) may be necessary for challenging substrates.
Hydrodehalogenation: A common side reaction is the reduction of the aryl halide (4-chloroquinoline to quinoline). This can occur if the reductive elimination is slow. Using a more electron-rich, sterically hindered ligand can often accelerate the desired C-N coupling over this side reaction.[2]
No Reaction: Verify the quality of the palladium catalyst and the dryness of the solvent and reagents. Ensure the temperature is sufficient.
Safety Precautions
Reagents: Palladium compounds can be toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Toluene is a flammable and toxic solvent.
Procedure: The reaction is performed under an inert atmosphere and at a high temperature. Use appropriate Schlenk line techniques and ensure the oil bath is well-contained.
Conclusion
The Buchwald-Hartwig amination provides an efficient and reliable method for the synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone. By carefully controlling the reaction parameters, particularly the exclusion of air and moisture, and by selecting an appropriate catalyst system, this protocol allows for the high-yield preparation of this valuable compound. The insights provided herein should serve as a robust starting point for researchers, enabling both successful synthesis and informed troubleshooting.
References
Benchchem. (n.d.). Palladium-Catalyzed Synthesis of Diarylamines: Application Notes and Protocols. BenchChem.
National Institutes of Health. (n.d.). Versatile routes for synthesis of diarylamines through acceptorless dehydrogenative aromatization catalysis over supported gold–palladium bimetallic nanoparticles. NIH.
Organic Chemistry Portal. (2024). Palladium-Catalyzed Dual C-H Carbonylation of Diarylamines Leading to Diversified Acridones under CO-Free Conditions. Organic-Chemistry.org.
Request PDF. (n.d.). Preparation of Diarylamines and Arylhydrazines Using Palladium Catalysts. ResearchGate.
RSC Publishing. (2024). Pd/NHC catalyzed reduction and coupling of nitroaromatics for the synthesis of diarylamines. RSC Publishing.
Application Note: High-Yield C-N Coupling of 4-Chloroquinoline and 3-Aminoacetophenone
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a mechanistic framework and validated protocols for synthesizing 1-(3-(quinolin-4-ylamino)phenyl)ethan-1-o...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Objective: To provide a mechanistic framework and validated protocols for synthesizing 1-(3-(quinolin-4-ylamino)phenyl)ethan-1-one, a critical intermediate in kinase inhibitor and antimalarial drug discovery.
Introduction and Mechanistic Insights
4-Anilinoquinolines are privileged scaffolds in medicinal chemistry, frequently utilized in the development of targeted therapeutics such as Cyclin G Associated Kinase (GAK) inhibitors[1] and indoloquinoline-based antimalarials[2]. The synthesis of these scaffolds typically relies on the C-N coupling of a 4-haloquinoline with an aniline derivative.
Coupling 4-chloroquinoline with 3-aminoacetophenone presents a specific chemical challenge. The acetyl group (-COCH₃) on the aniline is strongly electron-withdrawing, significantly reducing the nucleophilicity of the amine. To successfully drive this reaction to completion, chemists must choose between two distinct mechanistic pathways:
Acid-Catalyzed Nucleophilic Aromatic Substitution (SₙAr): While 4-chloroquinoline is inherently activated for SₙAr due to the electron-withdrawing quinoline nitrogen, a deactivated nucleophile like 3-aminoacetophenone often leads to sluggish kinetics and incomplete conversion. By introducing a catalytic amount of hydrochloric acid (HCl), the quinoline nitrogen is protonated. This generates a full positive charge on the heterocycle, drastically lowering the lowest unoccupied molecular orbital (LUMO) energy of the electrophile, thereby facilitating attack by the weak aniline nucleophile.
Buchwald-Hartwig Cross-Coupling: To completely bypass the nucleophilicity constraints of the aniline, transition-metal catalysis is employed[3]. Using a Palladium(0) precursor and a bidentate ligand with a wide bite angle (such as Xantphos), the reaction proceeds via oxidative addition into the C-Cl bond, followed by amine coordination, deprotonation, and reductive elimination[4]. This pathway is thermodynamically driven and highly efficient for deactivated anilines.
Figure 1: Divergent synthetic pathways for coupling 4-chloroquinoline and 3-aminoacetophenone.
Experimental Protocols: A Self-Validating System
To ensure reproducibility, both protocols below are designed as self-validating systems, meaning the reaction provides distinct visual and physical cues to confirm successful progression.
Method A: Acid-Catalyzed SₙAr (Scale: 10 mmol)
Causality Focus: n-Butanol is selected over ethanol to achieve a higher reflux temperature (118 °C), which is thermodynamically required to overcome the activation energy barrier of the deactivated aniline[1].
Step-by-Step Procedure:
Preparation: In a 100 mL round-bottom flask, suspend 4-chloroquinoline (1.63 g, 10.0 mmol) and 3-aminoacetophenone (1.49 g, 11.0 mmol, 1.1 eq) in 30 mL of reagent-grade n-butanol.
Activation: Add 2-3 drops of concentrated HCl (37%). Self-Validation Cue: The suspension will begin to dissolve into a clear, pale-yellow solution as the quinoline is protonated and solubilized.
Reflux: Attach a reflux condenser and heat the mixture to 118 °C in an oil bath with vigorous stirring for 18 hours.
Monitoring: Monitor via TLC (DCM:MeOH 9:1). Self-Validation Cue: As the reaction progresses, the product will begin to precipitate directly out of the hot solution as a dense, yellow hydrochloride salt.
Workup: Cool the reaction to room temperature, then place in an ice bath for 1 hour to maximize precipitation. Filter the solid under vacuum, wash with cold acetone (2 × 10 mL), and dry.
Free-Basing: Suspend the solid in 50 mL of saturated aqueous NaHCO₃ and stir for 30 minutes. Extract with ethyl acetate (3 × 30 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the free base.
Causality Focus: Xantphos is utilized because its large bite angle promotes rapid reductive elimination, preventing competitive β-hydride elimination or catalyst poisoning[4]. Cesium carbonate (Cs₂CO₃) is used as a mild base to prevent unwanted side reactions with the acetyl group.
Step-by-Step Procedure:
Inert Atmosphere Setup: In an oven-dried 50 mL Schlenk tube, add 4-chloroquinoline (0.82 g, 5.0 mmol), 3-aminoacetophenone (0.81 g, 6.0 mmol, 1.2 eq), and finely ground Cs₂CO₃ (2.28 g, 7.0 mmol, 1.4 eq).
Degassing (Critical Step): Add 20 mL of anhydrous 1,4-dioxane. Seal the tube and purge the system with Argon using standard Schlenk freeze-pump-thaw techniques (3 cycles) to prevent oxidative degradation of the Pd(0) catalyst.
Heating: Heat the sealed tube to 100 °C for 6 hours. Self-Validation Cue: The initial deep purple/red color of the Pd₂(dba)₃ will rapidly shift to a yellowish-brown hue, indicating the formation of the active catalytic species. A fine white precipitate (CsCl) will accumulate.
Workup: Cool to room temperature. Dilute the mixture with 50 mL of dichloromethane (DCM) and filter through a short pad of Celite to remove inorganic salts and palladium black.
Purification: Concentrate the filtrate and purify via flash column chromatography (Hexanes:Ethyl Acetate gradient) to isolate the pure product.
Quantitative Data and Method Comparison
The following table summarizes the operational parameters and outcomes, allowing researchers to select the optimal methodology based on their laboratory constraints and yield requirements.
Parameter
Pathway A: Acid-Catalyzed SₙAr
Pathway B: Buchwald-Hartwig Coupling
Reagents
4-Chloroquinoline, 3-Aminoacetophenone
4-Chloroquinoline, 3-Aminoacetophenone
Catalyst / Base
HCl (catalytic) / None
Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%) / Cs₂CO₃
Solvent
n-Butanol
1,4-Dioxane (Anhydrous, Degassed)
Temperature
118 °C (Reflux)
100 °C
Reaction Time
18 hours
4 - 6 hours
Typical Yield
45 - 55%
80 - 90%
Scalability
Excellent (Metal-free, low cost)
Moderate (Higher cost of Pd/Ligand)
Troubleshooting & Quality Control
Incomplete Conversion in SₙAr: If TLC shows significant unreacted 4-chloroquinoline after 18 hours, the electrophile is insufficiently activated. Correction: Ensure the reaction is strictly at reflux (the internal temperature must reach >110 °C). If necessary, increase the HCl catalyst loading to 0.5 equivalents to ensure complete protonation of the quinoline.
Rapid Catalyst Death in Buchwald-Hartwig: If the reaction mixture turns completely black within the first 30 minutes and stalls, the Pd(0) catalyst has oxidized to inactive palladium black. Correction: The dioxane must be strictly anhydrous and thoroughly degassed. Ensure the Cs₂CO₃ is dry and stored in a desiccator.
References
Identification and Optimization of 4-Anilinoquinolines as Inhibitors of Cyclin G Associ
Synthesis of Isocryptolepine via a Pd-Catalyzed 'Amination-Aryl
Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews / ACS.
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances.
Advanced Protocol: Buchwald-Hartwig Amination of Quinolines and Anilines
Executive Summary The palladium-catalyzed cross-coupling of quinolines with anilines (Buchwald-Hartwig amination) is a pivotal transformation in the synthesis of antimalarials, kinase inhibitors, and organic optoelectron...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The palladium-catalyzed cross-coupling of quinolines with anilines (Buchwald-Hartwig amination) is a pivotal transformation in the synthesis of antimalarials, kinase inhibitors, and organic optoelectronics.[1] While robust for standard aryl halides, this reaction presents unique challenges when applied to quinoline scaffolds due to catalyst poisoning by the heterocyclic nitrogen and positional electronic deactivation .
This guide moves beyond generic protocols, providing a targeted, self-validating system for coupling chloro- and bromoquinolines with primary and secondary anilines.[1] It emphasizes the use of Third and Fourth Generation (G3/G4) Palladacycle Precatalysts and bulky biarylphosphine ligands (e.g., BrettPhos, RuPhos) to overcome the "heterocycle trap."
Mechanistic Challenges & Strategic Solutions
The "Quinoline Trap" (Catalyst Poisoning)
Unlike simple phenyl halides, quinolines possess a basic nitrogen atom capable of coordinating to the Palladium(II) center. In the presence of non-bulky ligands (e.g., PPh3, dppf), the quinoline substrate acts as a competitive ligand, forming an off-cycle resting state (Structure B in Diagram 1) that arrests the catalytic turnover.[1]
The Solution: Use sterically demanding dialkylbiarylphosphine ligands (Buchwald Ligands). The sheer bulk of ligands like BrettPhos or RuPhos creates a "protective shell" around the Pd center, sterically precluding the coordination of the quinoline nitrogen while still allowing the oxidative addition of the C-X bond.
Diagram: Catalytic Cycle & Inhibition Pathways
The following diagram illustrates the standard cycle versus the inhibitory pathway caused by quinoline coordination.
Figure 1: The catalytic cycle highlighting the competitive "Off-Cycle Trap" where the quinoline nitrogen coordinates to Pd, preventing amine binding. Bulky ligands prevent this pathway.
Ligand & Catalyst Selection Matrix
Success depends almost entirely on matching the ligand to the aniline type, as the quinoline electrophile is generally accommodated by all bulky ligands.
Variable
Recommendation
Scientific Rationale
Primary Anilines
BrettPhos
Provides the optimal balance of steric bulk to prevent bis-arylation (selectivity) while promoting reductive elimination.[1]
Secondary Anilines
RuPhos
The smaller dicyclohexylphosphino group (vs. di-tert-butyl in BrettPhos) allows the bulkier secondary amine to coordinate to Pd.
Amides / Carbamates
tBuBrettPhos
Highly electron-rich and bulky; prevents catalyst decomposition when using less nucleophilic coupling partners.
Catalyst Source
Pd-G3 or G4 Precatalysts
Avoid Pd₂(dba)₃ . The dba ligand can inhibit oxidative addition of electron-rich heterocycles. G3/G4 precatalysts activate rapidly at room temperature.
Base
NaOtBu
Standard strong base.[2] Promotes rapid deprotonation.
Alternative Base
K₃PO₄ / Cs₂CO₃
Use for substrates with base-sensitive groups (esters, nitriles).[1] Requires higher temperatures (100°C+) and often t-Amyl alcohol.
Optimized Experimental Protocol
Reagents & Preparation
Substrate: 4-Chloroquinoline (1.0 equiv) [Note: Chlorides are preferred over bromides for cost, but require better ligands].[1]
Solvent: Anhydrous Toluene or 1,4-Dioxane (0.2 M concentration).
Step-by-Step Methodology
Crucial Note: This protocol uses a "solid addition" method inside a glovebox or under strict Schlenk conditions. Oxygen is the primary cause of failure.
Vessel Prep: Oven-dry a reaction vial (screw-cap with septum) or Schlenk tube. Cool under a stream of Argon.
Inerting: Seal the vial and purge with Argon for 5 minutes (3 cycles of vac/refill if using Schlenk line).
Liquid Addition:
Add anhydrous Toluene via syringe.
Add liquid amine/quinoline (if applicable) via syringe.
Activation & Reaction:
Stir at Room Temperature for 2 minutes . Expert Insight: This allows the precatalyst to activate and the amine to deprotonate/bind before heating, reducing induction periods.[1]
Place in a pre-heated block at 80–100°C .
Stir vigorously (1000 rpm). Mass transfer is critical for the heterogeneous base.
Monitoring:
Check via LCMS at 1 hour. High-activity catalysts often finish in <2 hours.[1]
Cool to RT. Dilute with EtOAc. Filter through a pad of Celite to remove Pd black and salts.
Concentrate and purify via flash chromatography (typically Hexane/EtOAc).[4]
Troubleshooting & Optimization Workflow
If the standard protocol yields <50%, follow this logic flow to identify the bottleneck.
Figure 2: Decision matrix for troubleshooting low yields.
Common Failure Modes
Hydrodehalogenation (Reduction): The Quinoline-Cl becomes Quinoline-H.[1]
Cause: Hydride source present (often from the solvent or alcohol impurities) or difficult reductive elimination.
Fix: Switch solvent from alcohols to Toluene or Dioxane. Increase ligand bulk to speed up reductive elimination.
No Reaction (Catalyst Death):
Cause: The quinoline nitrogen poisoned the Pd, or the base was wet (NaOtBu turns to NaOH + tBuOH, which is inactive).[1]
Fix: Use fresh NaOtBu (sublimed grade). Ensure ligand:Pd ratio is >1:1 (precatalysts ensure 1:1).
References
Surry, D. S., & Buchwald, S. L. (2011).[1][5] Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: A user's guide. Chemical Science, 2(1), 27-50.[1]
Fors, B. P., & Buchwald, S. L. (2008).[1] Pd-Catalyzed Conversion of Aryl Chlorides, Triflates, and Nonfrylates to Nitroaromatics.[1] Journal of the American Chemical Society, 131(36), 12898–12899.[1]
Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014).[1] Third Generation Buchwald Precatalysts. The Journal of Organic Chemistry, 79(9), 4161–4166.[1]
Paul, F., Patt, J., & Hartwig, J. F. (1994).[1] Palladium-catalyzed formation of carbon-nitrogen bonds.[1][6][7][8][9][10][11][12][13] Reaction intermediates and structure-activity relationships.[9][10][12] Journal of the American Chemical Society, 116(13), 5969–5970.[1]
BenchChem Application Notes. (2025). Buchwald-Hartwig Amination for C-N Bond Formation in Anilines.
Application Notes and Protocols for the Crystallization of 1-[3-(4-quinolinylamino)phenyl]ethanone
For Researchers, Scientists, and Drug Development Professionals Authored by: Senior Application Scientist, Gemini Division Abstract This comprehensive guide provides detailed application notes and protocols for the succe...
This comprehensive guide provides detailed application notes and protocols for the successful crystallization of 1-[3-(4-quinolinylamino)phenyl]ethanone, a molecule of significant interest in pharmaceutical research. Recognizing the critical role of solid-state form in drug efficacy and manufacturability, this document offers a first-principles approach to developing robust crystallization strategies. We address the foundational step of solubility determination, followed by detailed protocols for common and effective crystallization techniques, including slow solvent evaporation, vapor diffusion, and anti-solvent crystallization. The theoretical underpinnings of nucleation and crystal growth are interwoven with practical, field-proven insights to empower researchers with a deep, causal understanding of the crystallization process. All protocols are designed as self-validating systems, emphasizing reproducibility and the generation of high-quality crystalline material suitable for downstream applications, including single-crystal X-ray diffraction and formulation development.
Introduction: The Criticality of Crystallization in Drug Development
The solid-state properties of an active pharmaceutical ingredient (API) are intrinsically linked to its therapeutic performance and manufacturability.[1][2][3] Crystallization is the primary unit operation for the purification and isolation of APIs, directly influencing critical quality attributes such as purity, crystal habit (morphology), and polymorphism.[4][5] For a molecule like 1-[3-(4-quinolinylamino)phenyl]ethanone, which possesses a complex aromatic structure with hydrogen bonding capabilities, controlling the crystallization process is paramount to ensuring batch-to-batch consistency and optimal bioavailability.
The successful development of a crystallization process hinges on a thorough understanding of the compound's solubility in various solvent systems.[4][6] This guide, therefore, begins with a protocol for systematic solubility screening, a crucial first step that informs the rational selection of solvents and the design of subsequent crystallization experiments.
Foundational Protocol: Solubility Determination of 1-[3-(4-quinolinylamino)phenyl]ethanone
A comprehensive understanding of the solubility profile of 1-[3-(4-quinolinylamino)phenyl]ethanone is the cornerstone of a rational crystallization strategy. The following protocol outlines a systematic approach to determine the solubility of the target compound in a range of common organic solvents.
A selection of organic solvents (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, toluene, dichloromethane)
Analytical balance
Vortex mixer
Thermostatically controlled shaker or incubator
Centrifuge
High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector
Volumetric flasks and pipettes
Experimental Protocol
Preparation of Stock Solutions: Prepare a stock solution of 1-[3-(4-quinolinylamino)phenyl]ethanone in a highly soluble solvent (e.g., dimethylformamide or dimethyl sulfoxide) for the preparation of HPLC calibration standards.
Sample Preparation: Accurately weigh an excess amount of 1-[3-(4-quinolinylamino)phenyl]ethanone (e.g., 10-20 mg) into several vials.
Solvent Addition: To each vial, add a known volume (e.g., 1 mL) of a different organic solvent.
Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set at a constant temperature (e.g., 25 °C). Allow the slurries to equilibrate for a sufficient time (e.g., 24-48 hours) to ensure that saturation is reached.
Phase Separation: After equilibration, centrifuge the vials to separate the undissolved solid from the saturated solution.
Sample Analysis: Carefully withdraw an aliquot of the clear supernatant from each vial and dilute it with a suitable solvent to a concentration within the linear range of the HPLC calibration curve.
Quantification: Analyze the diluted samples by HPLC to determine the concentration of 1-[3-(4-quinolinylamino)phenyl]ethanone.
Solubility Calculation: Calculate the solubility of the compound in each solvent, typically expressed in mg/mL or mol/L.
Data Presentation: Hypothetical Solubility Data
The following table presents hypothetical solubility data for 1-[3-(4-quinolinylamino)phenyl]ethanone to illustrate how the results of the solubility screening can be presented.
Solvent
Polarity Index
Solubility at 25 °C (mg/mL)
Classification
Methanol
5.1
5.2
Moderately Soluble
Ethanol
4.3
3.8
Moderately Soluble
Isopropanol
3.9
2.1
Sparingly Soluble
Acetone
5.1
15.7
Soluble
Acetonitrile
5.8
8.9
Soluble
Ethyl Acetate
4.4
4.5
Moderately Soluble
Toluene
2.4
0.8
Sparingly Soluble
Dichloromethane
3.1
12.3
Soluble
This data is for illustrative purposes only and must be determined experimentally.
Crystallization Techniques: Protocols and Mechanistic Insights
Based on the solubility profile, several crystallization techniques can be employed. The choice of method depends on the desired crystal properties and the quantity of material available.
Slow Solvent Evaporation
Principle: This technique relies on the gradual removal of a solvent from a solution, which slowly increases the concentration of the solute until it reaches supersaturation and crystallization begins.[7] This method is often favored for obtaining high-quality single crystals suitable for X-ray diffraction.
Causality: The slow rate of evaporation allows for a controlled approach to supersaturation, promoting the growth of a small number of large, well-ordered crystals rather than a large number of small, imperfect crystals.[7]
Experimental Protocol:
Solution Preparation: Dissolve a known amount of 1-[3-(4-quinolinylamino)phenyl]ethanone in a "good" solvent (e.g., acetone or dichloromethane) to create a clear, slightly undersaturated solution.
Filtration: Filter the solution through a 0.2 µm syringe filter to remove any particulate matter that could act as unwanted nucleation sites.
Crystallization Setup: Transfer the filtered solution to a clean vial. Cover the vial with a cap that has a small hole or with parafilm perforated with a needle to allow for slow evaporation.
Incubation: Place the vial in a vibration-free environment at a constant temperature.
Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent. Wash the crystals with a small amount of a solvent in which the compound is sparingly soluble and then air-dry.
Workflow Visualization:
Caption: Workflow for Slow Solvent Evaporation.
Vapor Diffusion
Principle: This technique involves the slow diffusion of a volatile "anti-solvent" (a solvent in which the compound is poorly soluble) into a solution of the compound in a "good" solvent. This gradually reduces the solubility of the compound, leading to crystallization.[7]
Causality: The controlled introduction of the anti-solvent vapor allows for a very slow and gentle approach to supersaturation, which is ideal for the growth of high-quality single crystals, especially when only small amounts of material are available.
Experimental Protocol:
Inner Vial Preparation: Dissolve a small amount of 1-[3-(4-quinolinylamino)phenyl]ethanone in a minimal amount of a "good" solvent (e.g., acetone) in a small, open vial.
Outer Vial Preparation: Place the small vial inside a larger, sealable container (e.g., a beaker or a larger vial). Add a sufficient amount of a volatile "anti-solvent" (e.g., hexane or diethyl ether) to the outer container, ensuring the level of the anti-solvent is below the top of the inner vial.
System Sealing: Seal the outer container to create a closed system.
Incubation: Allow the setup to stand undisturbed in a vibration-free location at a constant temperature. The anti-solvent vapor will slowly diffuse into the solution in the inner vial, inducing crystallization.
Crystal Harvesting: Once crystals have formed, carefully remove the inner vial and harvest the crystals as described in the slow evaporation protocol.
Workflow Visualization:
Caption: Vapor Diffusion Crystallization Setup.
Anti-Solvent Crystallization
Principle: This method involves the direct addition of a solvent in which the compound is insoluble (the anti-solvent) to a solution of the compound in a "good" solvent.[8] The rapid change in solvent composition causes a sharp decrease in solubility, leading to precipitation or crystallization.
Causality: The rate of anti-solvent addition is a critical parameter. Slow addition can lead to the formation of well-defined crystals, while rapid addition often results in the precipitation of an amorphous solid or very small crystals.[8] This technique is often used for large-scale crystallizations where high yield is a primary objective.
Experimental Protocol:
Solution Preparation: Dissolve 1-[3-(4-quinolinylamino)phenyl]ethanone in a "good" solvent (e.g., acetone) to a concentration close to its saturation point.
Anti-Solvent Addition: While stirring the solution, slowly add an "anti-solvent" (e.g., water or hexane) dropwise.
Induction of Crystallization: Continue adding the anti-solvent until the solution becomes cloudy, indicating the onset of precipitation. At this point, you can either continue the slow addition of the anti-solvent or stop and allow the system to equilibrate.
Crystal Growth: Allow the mixture to stir for a period to promote crystal growth and improve the crystal size distribution.
Isolation: Collect the crystals by filtration, wash them with the anti-solvent, and dry them under vacuum.
Workflow Visualization:
Caption: Anti-Solvent Crystallization Workflow.
Theoretical Foundations of Crystallization
A deeper understanding of the theoretical principles governing crystallization can aid in troubleshooting and optimizing experimental outcomes.
Thermodynamics of Crystallization
Crystallization is a thermodynamic process driven by the difference in the chemical potential between the solute in the supersaturated solution and the solid crystalline state.[6][8] The system seeks to achieve a lower energy state by forming a stable crystal lattice. The solubility of a compound is the concentration at which the solution is in equilibrium with the solid phase at a given temperature. Supersaturation, the state where the solute concentration exceeds its solubility, is a prerequisite for crystallization.[5][6]
Kinetics of Crystallization: Nucleation and Crystal Growth
The formation of crystals from a supersaturated solution is governed by two key kinetic processes: nucleation and crystal growth.[6][9]
Nucleation: This is the initial formation of small, stable crystalline aggregates (nuclei) from the supersaturated solution. Nucleation can be either primary (spontaneous formation of nuclei) or secondary (induced by the presence of existing crystals).[9] The rate of nucleation is highly dependent on the level of supersaturation.
Crystal Growth: Once stable nuclei are formed, they grow by the successive addition of solute molecules from the solution onto their surfaces. The rate of crystal growth is influenced by factors such as supersaturation, temperature, and the presence of impurities.[9]
The interplay between nucleation and crystal growth rates determines the final crystal size distribution. High nucleation rates relative to growth rates tend to produce a large number of small crystals, while slower nucleation and faster growth favor the formation of fewer, larger crystals.
Troubleshooting and Expert Insights
Oiling Out: If the compound separates as an oil instead of a solid, it may be due to a very high level of supersaturation or the solvent being too good. Try using a less-effective solvent or a lower initial concentration.
No Crystals Form: If no crystals form, the solution may not be sufficiently supersaturated. Try evaporating more solvent, adding more anti-solvent, or scratching the inside of the vial with a glass rod to induce nucleation. Seeding with a small crystal of the compound can also be effective.
Poor Crystal Quality: The formation of small, needle-like, or dendritic crystals often indicates that the rate of crystallization was too fast. To obtain better quality crystals, slow down the process by reducing the rate of evaporation or anti-solvent addition, or by performing the crystallization at a lower temperature.
Solvent Choice is Key: The choice of solvent is critical and can influence crystal polymorphism.[4] It is advisable to screen a variety of solvents with different polarities and hydrogen bonding capabilities. For aromatic compounds like the target molecule, solvents that can engage in π-π stacking interactions, such as toluene, may be beneficial.[7]
Conclusion
The crystallization of 1-[3-(4-quinolinylamino)phenyl]ethanone, like any API, is a critical step that requires a systematic and well-understood approach. By first establishing a comprehensive solubility profile, researchers can rationally design and execute crystallization experiments using techniques such as slow evaporation, vapor diffusion, and anti-solvent addition. A firm grasp of the underlying thermodynamic and kinetic principles empowers scientists to troubleshoot and optimize these processes, ultimately leading to the consistent production of high-quality crystalline material. The protocols and insights provided in this guide serve as a robust starting point for the development of effective crystallization strategies for this and other novel pharmaceutical compounds.
References
Development of Crystallization Processes for Pharmaceutical Applications. (n.d.). LACCEI. Retrieved March 7, 2026, from [Link]
Shekunov, B. Y., & York, P. (2000). Crystallization processes in pharmaceutical technology and drug delivery design. Journal of Crystal Growth, 211(1-4), 122-136.
Aguiar, F. A., et al. (2023). Pharmaceutical Manufacturing Continuous Crystallization Procedures: A Review. Pharmaceutics, 15(9), 2315.
Kumar, L., & Bansal, A. K. (2024). OVERVIEW ON PHARMACEUTICAL CO-CRYSTALLIZATION TECHNIQUES. EPRA International Journal of Research and Development (IJRD).
McCoy, C. P., & Cunningham, C. (2021). Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. Pharmaceutics, 13(5), 723.
Rohani, S. (2006). Crystallization: Key thermodynamic, kinetic and hydrodynamic aspects. Journal of Chemical Sciences, 118(5), 387-397.
The Good Scents Company. (n.d.). 3'-aminoacetophenone. Retrieved March 7, 2026, from [Link]
Guide for crystallization. (n.d.).
O'Ceallaigh, A. (2017). Crystallisation thermodynamics. University of Limerick.
Myerson, A. S. (Ed.). (2019).
Wang, B., & Wang, J. (2016).
Pi, S., et al. (2012).
LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts.
Scribd. (n.d.). Solvent Selection and Recrystallization Guide | PDF. Retrieved March 7, 2026, from [Link]
Cheméo. (n.d.). Chemical Properties of 3-Aminoacetophenone (CAS 99-03-6). Retrieved March 7, 2026, from [Link]
Summary of Common Crystallization Solvents. (n.d.).
Nehm, S. J., & Rodríguez-Hornedo, N. (2006). Solvent Systems for Crystallization and Polymorph Selection. In Solubility in Pharmaceutical Chemistry (pp. 135-168). Wiley-VCH.
Chen, K.-C., et al. (2015). Synthesis of N¹-(4-aminophenyl)-N¹-(4-(quinolin-8-yloxy)phenyl)benzene-1,4-diamine. Molecules, 20(4), 6064-6086.
NIST. (n.d.). 3-Aminoacetophenone. NIST Chemistry WebBook. Retrieved March 7, 2026, from [Link]
PubChemLite. (n.d.). 3'-aminoacetophenone (C8H9NO). Retrieved March 7, 2026, from [Link]
Hasan, Z. A., et al. (2011). N-(4-Chlorophenyl)quinolin-2-amine. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3175.
Sridhar, S. K., et al. (2014). Design and Development of Novel 2-(Morpholinyl)-N-substituted Phenylquinazolin-4-amines as Selective COX-II Inhibitor. Letters in Drug Design & Discovery, 11(7), 844-855.
High-Performance Liquid Chromatography (HPLC) Method Development for 4-Anilinoquinoline Kinase Inhibitors: A Critical Guide
Executive Summary The 4-anilinoquinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for potent kinase inhibitors (e.g., EGFR inhibitors like Pelitinib) and antimalarial agents. How...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 4-anilinoquinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for potent kinase inhibitors (e.g., EGFR inhibitors like Pelitinib) and antimalarial agents. However, its detection and quantification present specific chromatographic challenges.[1] The basicity of the quinoline nitrogen (pKa ~4–5) and potential side-chain amines often leads to severe peak tailing due to secondary silanol interactions on standard silica columns.
This guide moves beyond generic protocols to provide a pH-switching strategy specifically designed for this scaffold. By leveraging the physicochemical properties of the 4-anilinoquinoline core, researchers can achieve superior peak symmetry and resolution.
Physicochemical Profiling: The "Why" Behind the Method
To develop a robust method, one must first understand the analyte's behavior in solution. The 4-anilinoquinoline core possesses two distinct ionization sites:
Quinoline Nitrogen (N-1): A weak base (pKa ~4.2 – 5.0). At neutral pH (pH 7), it exists in equilibrium between ionized and non-ionized forms, leading to band broadening.
Aniline/Side Chain Nitrogen: Many derivatives (e.g., those with solubilizing tails) have tertiary amines with pKa values of 8.0 – 9.5.
The Chromatographic Challenge:
Running this scaffold at neutral pH (pH 6–8) is often disastrous. The analyte is partially ionized, and the silica surface silanols (Si-OH, pKa ~3.5–4.5) are deprotonated (Si-O⁻). The resulting ion-exchange mechanism causes severe peak tailing (Tailing Factor > 2.0).
The Solution:
We must operate at a pH extreme to control the ionization state of both the analyte and the column surface.
Method Development Decision Matrix
The following logic flow illustrates the critical decision points for this specific scaffold.
Figure 1: Decision matrix for selecting the optimal chromatographic conditions based on pH strategy.
Recommended Protocols
Protocol A: High pH Strategy (Recommended for Peak Shape)
Best for: UV detection, complex mixtures, and maximizing column loading.
Scientific Rationale: At pH 10, both the quinoline ring and most basic side chains are deprotonated (neutral). This eliminates cation-exchange interactions with silanols, resulting in sharp, symmetrical peaks. Note: You must use a column rated for high pH (Hybrid Particle Technology).
Column: Waters XBridge C18 or Agilent Poroshell HPH-C18 (4.6 x 150 mm, 3.5 µm or 2.7 µm).
Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (adjusted to pH 10.0 with Ammonium Hydroxide).
Detection: UV-Vis / PDA at 254 nm and 330 nm (Quinoline absorption max).
Gradient Table (Protocol A):
Time (min)
% Mobile Phase A
% Mobile Phase B
Event
0.0
95
5
Equilibration
2.0
95
5
Injection Hold
15.0
10
90
Linear Gradient
18.0
10
90
Wash
18.1
95
5
Re-equilibration
23.0
95
5
End
Protocol B: Low pH Strategy (MS Compatible)
Best for: LC-MS/MS applications, trace analysis.
Scientific Rationale: At pH 2.7, silanol groups are protonated (neutral Si-OH), suppressing their ability to bind the positively charged analyte. Formic acid is volatile, making this compatible with Mass Spectrometry.
Column: Agilent Zorbax StableBond C18 or Phenomenex Kinetex C18 (End-capped is critical).
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]
Flow Rate: 0.8 - 1.0 mL/min.
Column Temp: 40°C.
Self-Validating System: System Suitability Testing (SST)
A robust method must include a self-check mechanism. Do not proceed to sample analysis unless the SST passes.
SST Standard Preparation:
Prepare a mixture containing the 4-anilinoquinoline target (10 µg/mL) and a known impurity or a structural analog (e.g., 4-chloroquinoline) to test resolution.
Acceptance Criteria:
Parameter
Limit
Scientific Justification
USP Tailing Factor ()
Ensures minimal silanol interaction; critical for integration accuracy.
Resolution ()
Ensures baseline separation between the parent drug and nearest impurity.
Precision (RSD)
Based on 5 replicate injections; confirms pump/injector stability.
Capacity Factor ()
Ensures the peak is not eluting in the void volume ().
Validation Framework (ICH Q2 R2)
To ensure this method meets regulatory standards for drug development, follow the ICH Q2(R2) guidelines [1].
Specificity: Inject the mobile phase blank and placebo (formulation excipients). Ensure no interference at the retention time of the 4-anilinoquinoline.
Linearity: Prepare 5 concentration levels (e.g., 50% to 150% of target concentration).
should be .
Accuracy (Recovery): Spike known amounts of analyte into the matrix. Recovery should be 98.0% – 102.0%.
1. Switch to High pH method (Protocol A).2. If using Low pH, add 0.1% Triethylamine (TEA) as a silanol blocker (Not MS compatible).3. Replace column with a "Base Deactivated" (BDS) stationary phase.
Retention Time Shift
pH instability or Temperature fluctuation.
1. Use a buffer (Ammonium Acetate/Formate) rather than just acid/water.2. Use a column oven to thermostat the column.
Split Peaks
Solvent mismatch.
Dissolve the sample in the starting mobile phase (e.g., 5% ACN / 95% Buffer). Do not inject 100% ACN samples into a high-aqueous initial gradient.
High Backpressure
Precipitation of buffer.
Ensure Ammonium Bicarbonate is fully dissolved and filtered (0.22 µm) before use. Do not mix with >95% ACN in the lines without mixing.
References
ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.
National Center for Biotechnology Information. (2024). PubChem Compound Summary for 4-Aminoquinoline.
Asquith, C. R., et al. (2022). Identification of 4-anilino-quin(az)oline as a cell active Protein Kinase Novel 3 (PKN3) inhibitor chemotype.[5] ChemMedChem.[5]
McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A. (Demonstrates the superiority of high pH for basic analytes).
Technical Support Center: Purification of 1-[3-(4-quinolinylamino)phenyl]ethanone
Case ID: QAPE-PUR-001 Molecule: 1-[3-(4-quinolinylamino)phenyl]ethanone Class: 4-Anilinoquinoline / Kinase Inhibitor Intermediate Status: Active Support Guide Executive Summary & Impurity Landscape The Challenge: The syn...
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: QAPE-PUR-001
Molecule: 1-[3-(4-quinolinylamino)phenyl]ethanone
Class: 4-Anilinoquinoline / Kinase Inhibitor Intermediate
Status: Active Support Guide
Executive Summary & Impurity Landscape
The Challenge:
The synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone (typically via
of 4-chloroquinoline and 3-aminoacetophenone) presents a classic "solubility trap." The product, the starting amine, and the quinoline scaffold share similar pKa values and polarity profiles, making standard extraction inefficient.
The Solution:
Successful purification relies on exploiting the differential solubility of the hydrochloride salt vs. the free base. This guide prioritizes a "Salt-Break" methodology over chromatography to maximize yield and scalability.
Impurity Origin Map
Understanding where your contaminants come from is the first step to removing them.
Figure 1: Reaction pathway and impurity generation for 4-anilinoquinoline synthesis.
Protocol A: The "Salt-Break" Method (Recommended)
Best For: Removal of unreacted 3-aminoacetophenone and non-basic tars without column chromatography.
Principle: The hydrochloride salt of the product is often significantly less soluble in organic solvents (like isopropanol or acetonitrile) than the starting materials.
Step-by-Step Workflow
Acidification (If Free Base):
Dissolve crude mixture in minimal hot Ethanol (EtOH) or Isopropanol (IPA).
Add 1.5 equivalents of 4M HCl in Dioxane (or conc. aqueous HCl dropwise).
Observation: A yellow/orange precipitate should form immediately. This is the Product-HCl salt .
Why: The 4-aminoquinoline nitrogen is highly basic (pKa ~8-9). Protonation disrupts the solvation shell, forcing precipitation, while the less basic 3-aminoacetophenone (pKa ~4-5) remains in solution.
If Protocol A yields <98% purity, or if the product was synthesized directly as a free base (e.g., via Buchwald-Hartwig), use this table to select the correct solvent system.
Solvent System
Ratio (v/v)
Target Impurity
Procedure Notes
EtOH / Water
9:1 to 5:1
Inorganic salts, Polar tars
Dissolve in boiling EtOH; add hot water until turbid. Cool slowly.
EtOAc / Hexane
1:2
Unreacted 4-chloroquinoline
Dissolve in min. boiling EtOAc. Add Hexane dropwise.
MeOH / Acetonitrile
1:3
3-Aminoacetophenone
Good for "oily" crudes. Triturate (grind) the solid in this mix.
Warning: 4-Aminoquinolines streak badly on silica gel due to interaction with acidic silanol groups. You must modify your mobile phase.
Stationary Phase: Standard Silica Gel (40-63 µm).
Mobile Phase Modifier: 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (
).
Gradient Strategy:
Equilibrate: Column with DCM + 1% TEA.
Load: Dissolve sample in DCM (add a few drops of MeOH if solubility is poor).
Elute: 0%
10% Methanol in DCM (maintain 1% TEA throughout).
Note: The product usually elutes between 3-6% MeOH. The starting amine (3-aminoacetophenone) usually elutes earlier or co-elutes if TEA is omitted.
Protocol D: Metal Scavenging (If Pd-Catalyzed)
If you synthesized this via Buchwald-Hartwig coupling, Palladium residues are a critical impurity.
Dissolve: Crude product in THF or MeOH (10 mL/g).
Add Scavenger: Add SiliaMetS® Thiol or activated charcoal (50 wt% relative to crude).
Incubate: Stir at 40°C for 4 hours.
Filter: Pass through a Celite® pad.
Result: Filtrate is Pd-free (<20 ppm).
Interactive Troubleshooting (FAQ)
Q: My product is oiling out instead of crystallizing during Protocol A.A: This indicates trapped solvent or too high a concentration of impurities.
Fix: Re-dissolve the oil in fresh hot Ethanol. Scratch the side of the flask with a glass rod to induce nucleation. If that fails, add a "seed crystal" from a previous batch.
Q: I see a persistent yellow spot on TLC just above my product.A: This is likely 4-chloroquinoline or a regioisomer.
Fix: These are much less polar than the product. Perform a "slurry wash" with Diethyl Ether. The impurity will dissolve; the product will not.
Q: The product is stuck on the silica column.A: You likely forgot the base modifier.
Fix: Flush the column with DCM:MeOH:TEA (89:10:1). The TEA will compete for the silanol sites and displace your product.
Q: What is the expected appearance?A:
Free Base: Off-white to pale yellow solid.
HCl Salt: Bright yellow to orange solid (due to conjugation extension).
Decision Matrix
Use this logic flow to determine your next step.
Figure 2: Purification decision logic for 4-aminoquinoline derivatives.
References
General Synthesis of 4-Aminoquinolines (
Mechanism):
Title: 4-Aminoquinoline: a comprehensive review of synthetic str
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: #CQ-SNAr-001
Status: Open
Subject: Optimization and Troubleshooting of 4-Chloroquinoline Amination
Assigned Specialist: Senior Application Scientist
Executive Summary & Mechanistic Basis
Welcome to the technical support portal. You are likely attempting to synthesize a 4-aminoquinoline scaffold (common in antimalarials like Chloroquine or kinase inhibitors) via the displacement of a 4-chloro substituent.
While this reaction is formally a Nucleophilic Aromatic Substitution (
), 4-chloroquinolines are deactivated compared to other heterocycles. The "acid-catalyzed" modification is critical because it protonates the quinoline nitrogen (), significantly lowering the LUMO energy of the ring and increasing electrophilicity at the C4 position.
The Reaction Mechanism
Understanding the causality is the first step to troubleshooting. The acid does not activate the nucleophile (amine); it activates the electrophile (quinoline).
Figure 1: The acid-catalyzed
pathway. Protonation of the ring nitrogen is the kinetic switch that enables the reaction.
Standard Operating Procedure (SOP)
Based on the foundational work of Surrey & Hammer [1] and modern adaptations.
CAUTION: This reaction is sensitive to moisture. Water competes with the amine to form the thermodynamically stable (and useless) 4-quinolone.
Protocol: Phenol-Melt Method (High Reliability)
This method uses phenol as both a high-boiling solvent and a proton source (acid catalyst).
Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (fitted with a drying tube or
line), charge 4,7-dichloroquinoline (1.0 equiv).
Solvent/Catalyst: Add Phenol (solid, 4–5 equiv).
Note: Phenol acts as a "proton shuttle," activating the quinoline without fully protonating the amine nucleophile.
Nucleophile: Add the amine (1.1–1.5 equiv).
Tip: If using a diamine, use a larger excess (3.0+ equiv) to prevent "dimer" formation (bis-quinolines).
Reaction: Heat to 120–140°C for 4–12 hours.
Checkpoint: The mixture should become homogenous. Monitor by TLC (System: DCM/MeOH/NH4OH 90:10:1).
Q: I see starting material (SM) on TLC after 24 hours. Why isn't it reacting?
Diagnosis: Insufficient activation energy or nucleophile deactivation.
Fix 1 (Temperature):
on quinolines has a high energy barrier. If you are refluxing in Ethanol (78°C), it is likely too cold. Switch to 1-Pentanol (138°C) , Ethoxyethanol (135°C) , or the Phenol melt method described above.
Fix 2 (Acid Balance): If you added strong acid (like HCl) directly, you may have protonated your amine, rendering it non-nucleophilic. Ensure the acid is catalytic (0.05–0.1 equiv) or use a weak acid solvent like phenol.
Category B: Side Product Formation
Q: I isolated a high-melting white solid that is insoluble in organic solvents. It is not my product.
Diagnosis: You have likely hydrolyzed your starting material to 4-hydroxyquinoline (4-quinolone) .
Mechanism: Water is a smaller nucleophile than your amine. Once the 4-quinolone forms, it tautomerizes to the amide-like structure, which is chemically inert to further substitution.
Q: I am using a diamine (e.g., ethylenediamine) and seeing two product spots.
Diagnosis: Formation of Bis-quinoline (Dimer). One diamine molecule has reacted with two chloroquine molecules.
Corrective Action: Increase the amine equivalents to 5.0–10.0 equiv . This ensures that once the first substitution happens, the intermediate is surrounded by free amine rather than unreacted chloroquinoline.
Category C: Isolation Issues
Q: My product is stuck in the aqueous layer during extraction.
Diagnosis: pH mismanagement. 4-Aminoquinolines are amphoteric. The quinoline nitrogen (
) and the side chain amine () can both be protonated.
Corrective Action: You must adjust the pH to >11 to ensure the molecule is fully neutral (free base) before extraction into organic solvent. If the side chain is very polar, use DCM/Isopropanol (3:1) as the extraction solvent.
Diagnostic Flowchart
Use this logic tree to diagnose your current experiment status.
Figure 2: Decision matrix for troubleshooting common coupling failures.
Reference Data: Solvent Selection
The choice of solvent dictates the maximum attainable temperature and reaction rate.
Solvent
Boiling Point (°C)
Role
Recommendation
Ethanol
78
Solvent
Poor. Too cold for unreactive substrates.
1-Pentanol
138
Solvent
Good. Standard for reflux conditions.
Phenol
181
Solvent/Catalyst
Excellent. Acts as weak acid catalyst.
DMF/DMSO
>150
Polar Aprotic
Variable. Good solubility, but difficult workup (water washes required).
References
Surrey, A. R., & Hammer, H. F. (1946).[3][4] Some 7-Substituted 4-Aminoquinoline Derivatives. Journal of the American Chemical Society, 68(1), 113–116.[3]
Solomon, V. R., & Lee, H. (2011). Quinoline as a Privileged Scaffold in Cancer Drug Discovery. Current Medicinal Chemistry, 18(10), 1488-1508.
Egan, T. J., et al. (2000). Structure-Function Relationships in Chloroquine. Journal of Medicinal Chemistry, 43, 283-291.
Minimizing impurities in 1-[3-(4-quinolinylamino)phenyl]ethanone synthesis
Executive Summary & Reaction Logic User Query: "I am observing persistent impurities (0.5–2.0%) in my crude 1-[3-(4-quinolinylamino)phenyl]ethanone. Recrystallization yields are low.
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Reaction Logic
User Query: "I am observing persistent impurities (0.5–2.0%) in my crude 1-[3-(4-quinolinylamino)phenyl]ethanone. Recrystallization yields are low. How do I optimize the reaction to minimize impurity formation upstream?"
Scientist's Analysis:
The synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone typically involves a Nucleophilic Aromatic Substitution (
) between 4-chloroquinoline and 3-aminoacetophenone . While conceptually simple, this reaction is prone to specific "silent" impurities that co-elute or co-precipitate with the product.
The primary impurity vectors are:
Hydrolytic Dehalogenation: Formation of 4-hydroxyquinoline (4-quinolinone) due to trace moisture.
Incomplete Conversion: Kinetic stalling due to HCl byproduct inhibition.
Thermal Degradation: Oxidation of the aniline starting material or aldol condensation of the acetyl group under prolonged thermal stress.
Critical Process Workflow (Visualized)
The following diagram maps the reaction pathway and the specific origin points of the most common impurities.
Figure 1: Reaction logic flow illustrating the competition between the desired
Issue 1: Presence of "Impurity A" (4-Hydroxyquinoline)
Symptoms: A persistent solid precipitate that does not dissolve during acid-base workup; appears near the solvent front or baseline in certain TLC systems.
Root Cause: Moisture in the solvent or starting materials. The 4-chloro position is highly electrophilic; water competes effectively with the aniline nucleophile, especially at high temperatures [1].
Corrective Action:
Solvent Protocol: Switch to anhydrous ethanol or 1-propanol . Ensure water content is <0.1%.
Reagent Check: 4-chloroquinoline is hygroscopic. Dry it under vacuum over
if it has been stored for long periods.
Issue 2: Sticky Brown Residue / Low Yield
Symptoms: Darkening of the reaction mixture; product is an oil or sticky solid rather than a clean precipitate.
Root Cause: Oxidation of 3-aminoacetophenone or polymerization. This often happens if the reaction is run too hot for too long without inert gas protection.
Corrective Action:
Inert Atmosphere: Strictly run the reaction under Nitrogen (
) or Argon .
Temperature Control: Do not exceed reflux temperature of ethanol (78°C). If using DMF, keep below 100°C to prevent thermal decomposition of the amine [2].
Symptoms: TLC shows significant spots for 4-chloroquinoline (
) or 3-aminoacetophenone.
Root Cause: The reaction generates HCl. If the concentration of free amine drops (because it gets protonated by the HCl byproduct), the reaction rate stalls.
Corrective Action:
Autocatalysis vs. Scavenging: While trace acid catalyzes the reaction (by activating the quinoline), excess acid kills the nucleophile.
Optimization: Use 1.1 equivalents of the aniline. Alternatively, add a mild non-nucleophilic base (like 2,6-lutidine) only if using a non-protic solvent, though the standard protocol relies on the product precipitating as the HCl salt to drive equilibrium [3].
Optimized Experimental Protocol
Objective: Synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone (Target Scale: 10 mmol)
Reagents:
4-Chloroquinoline (1.64 g, 10 mmol)
3-Aminoacetophenone (1.49 g, 11 mmol, 1.1 equiv)
Solvent: Anhydrous Ethanol (20 mL) or 1-Propanol (for higher temp).
Catalyst: Conc. HCl (2-3 drops, optional but recommended to initiate).
Step-by-Step Methodology:
Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser. Flush with Argon.
Dissolution: Add 4-chloroquinoline and anhydrous ethanol. Stir until fully dissolved.
Addition: Add 3-aminoacetophenone in one portion. Add 2 drops of conc. HCl.
Why? Protonation of the quinoline nitrogen lowers the LUMO energy at the C-4 position, accelerating nucleophilic attack [4].
Reaction: Heat to reflux (approx. 80°C) for 4–6 hours.
Checkpoint: The product often precipitates as the yellow hydrochloride salt during reflux.
Monitoring: Check TLC (Mobile Phase: 5% MeOH in DCM). Look for the disappearance of 4-chloroquinoline.
Workup (Crucial for Purity):
Cool the mixture to room temperature, then to 0°C in an ice bath.
Filtration: Filter the precipitate (Product-HCl salt).
Wash: Wash the solid cake with cold acetone (2 x 5 mL).
Technical Note: Acetone removes unreacted starting materials and non-polar impurities effectively, while the salt remains insoluble.
Free Base Generation (If required):
Suspend the yellow solid in water (20 mL).
Slowly add 10%
or until pH ~9.
Stir for 30 mins. The solid will turn from yellow (salt) to pale off-white/beige (free base).
Insoluble in DCM; remove by filtering the crude DCM solution if product is soluble, or exploit its high water solubility at high pH.
Impurity B
3-Aminoacetophenone (Unreacted)
Excess Reagent
Wash crude HCl salt with acetone or diethyl ether.
Impurity C
4-Chloroquinoline (Unreacted)
Incomplete Rxn
Wash crude HCl salt with ethyl acetate/hexane.
Impurity D
Azobenzene derivatives
Oxidation of Aniline
Recrystallization from Ethanol/Methanol; use inert gas during synthesis.
References
Mechanistic Insight: Sanchez, P. et al. "Nucleophilic aromatic substitution reactions of 4-chloroquinazoline toward aniline." ResearchGate.
Reaction Conditions: Musonda, C. C. et al. "Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives." Beilstein Journal of Organic Chemistry.
General Protocol: "Synthesis of 4-anilinoquinolines." Frontiers in Chemistry.
Disclaimer: This guide is intended for research purposes only. All chemical operations should be performed by qualified personnel using appropriate personal protective equipment (PPE).
Resolving NMR spectral overlap in quinolinylamino compounds
Welcome to the Technical Support Center for NMR Spectroscopy. This guide is engineered for researchers and drug development professionals dealing with the structural elucidation of quinolinylamino compounds (aminoquinoli...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for NMR Spectroscopy. This guide is engineered for researchers and drug development professionals dealing with the structural elucidation of quinolinylamino compounds (aminoquinolines).
Aminoquinolines are notorious for producing highly congested
H NMR spectra. The combination of a dense aromatic spin system (clustering between 7.0 and 9.0 ppm) and the dynamic chemical exchange of the amino group often renders standard 1D H spectra uninterpretable. This guide provides field-proven, self-validating protocols to deconvolve these complex spectra.
Part 1: Diagnostic Decision Matrix
Before applying advanced NMR techniques, you must identify the physical mechanism causing your spectral overlap. Overlap in aminoquinolines typically arises from two distinct phenomena: Multiplet Congestion (static J-coupling overlap) and Dynamic Exchange (tautomerism or rotamer formation).
Mechanistic origin of NMR overlap in aminoquinolines and targeted resolution strategies.
Multiplet Congestion: The quinoline core contains up to six aromatic protons. Their homonuclear J-couplings (
) create broad multiplets that stack on top of each other. This is resolved by eliminating the couplings entirely[1].
Dynamic Exchange: 8-aminoquinolines frequently participate in intramolecular hydrogen bonding between the amino proton and the quinoline nitrogen. This induces an amino
imino tautomerism. If this exchange occurs at an intermediate rate on the NMR timescale, the signals for the adjacent protons (especially at C2 and C3) will severely broaden or disappear entirely[2].
Part 2: Quantitative Data Comparison
Selecting the right technique requires balancing resolution enhancement against sensitivity penalties. Pure shift techniques vastly improve resolution but discard a significant portion of the signal to achieve homonuclear decoupling[1].
Table 1: Quantitative Trade-offs of Spectral Resolution Techniques
Severe aromatic multiplet overlap in high-field NMR.
2D HOBS-HSQC
Ultra-High (2D + Singlets)
Moderate (~50% Signal)
1 - 4 hours
Extracting heteronuclear couplings without overlap[4].
Part 3: Core Troubleshooting Protocols
Protocol A: PSYCHE Pure Shift NMR for Aromatic Congestion
Causality: Pure Shift Yielded by Chirp Excitation (PSYCHE) utilizes two small flip-angle swept-frequency (chirp) pulses in combination with a weak magnetic field gradient. This selectively refocuses chemical shifts while allowing
couplings to evolve and be discarded, collapsing all multiplets into sharp singlets[1].
Step-by-Step Methodology:
Preparation & Shimming: Prepare a highly concentrated sample (≥ 10 mM) in a non-viscous solvent (e.g., CDCl
). Perform 3D gradient shimming. Causality: Pure shift relies on spatial encoding; poor shimming will cause artificial peak splitting.
90° Pulse Calibration: Run a standard pulse calibration routine to determine the exact 90° pulse width (
) for your specific sample.
PSYCHE Calibration: Load the PSYCHE pulse sequence. Set the flip angle (
) of the chirp pulses to 15°–20°. Causality: Higher flip angles increase sensitivity but introduce decoupling artifacts (sidebands).
Acquisition: Set the number of scans (NS) to at least 64 to compensate for the inherent ~95% signal loss. Execute the acquisition.
Self-Validating System (Integral Check): Process the PSYCHE spectrum and overlay it with a standard 1D
H spectrum. Integrate a well-resolved singlet in the PSYCHE spectrum and compare it to the corresponding multiplet in the standard spectrum. Validation: The relative integrals across the pure shift spectrum must match the standard spectrum. If a specific pure shift integral is disproportionately low, your chirp pulse bandwidth is too narrow and is failing to excite the entire aromatic region.
Protocol B: Variable Temperature (VT) NMR for Tautomeric Deconvolution
Causality: If your aminoquinoline exhibits broad, featureless humps instead of sharp peaks, the molecule is trapped in an intermediate exchange regime due to tautomerism[2]. VT-NMR forces the molecule into either a "fast exchange" (time-averaged sharp peaks) or "slow exchange" (distinct peaks for each tautomer) regime.
Step-by-Step Methodology:
Baseline Acquisition: Acquire a standard 1D
H spectrum at 298 K. Identify the broadened peaks (typically C2-H, C3-H, and the -NH- protons).
Stepwise Heating: Increase the probe temperature in 10 K increments up to 350 K (ensure your solvent boiling point allows this; DMSO-d
is recommended).
Equilibration & Re-tuning: Wait 5 minutes at each temperature step for thermal equilibrium. Re-tune the probe and re-shim. Causality: Solvent dielectric constants change with temperature, which detunes the RF coil and degrades resolution.
Self-Validating System (Kinetic Plotting): Plot the chemical shift (
) of the -NH- proton versus Temperature (). Validation: If the plot yields a perfectly linear dependence, you have successfully pushed the system into the fast-exchange regime (a simple temperature-dependent shift of the equilibrium). If the plot forms a sigmoidal curve, you are observing the transition state between slow and fast exchange, validating that tautomerism—not paramagnetic impurity—is the root cause of the broadening.
Part 4: Expert FAQs
Diagnostic workflow for resolving NMR spectral overlap in quinolinylamino compounds.
Q1: Why do my 8-aminoquinoline signals broaden out in DMSO-d
but look perfectly sharp in CDCl?A1: This is a classic solvent-solute interaction issue. In non-polar solvents like CDCl, the intramolecular hydrogen bond between the C8-amino proton and the N1 quinoline nitrogen is highly stabilized, locking the molecule into a single tautomeric state (slow exchange). In highly polar, hydrogen-bond-accepting solvents like DMSO-d, the solvent actively competes for the NH proton. This disrupts the intramolecular H-bond and pushes the tautomeric equilibrium into the intermediate exchange regime on the NMR timescale, resulting in severe line broadening[2].
Q2: How can I extract accurate heteronuclear coupling constants (
) if Pure Shift NMR collapses all my multiplets into singlets?A2: 1D Pure shift NMR deliberately sacrifices homonuclear J-coupling information to gain resolution. To extract heteronuclear couplings without suffering from H overlap, you must use Homodecoupled Band-Selective (HOBS) techniques integrated into 2D experiments (e.g., HOBS-HSQMBC). HOBS provides pure-shift resolution in the detected dimension while retaining the desired heteronuclear coupling as simplified, easily measurable in-phase doublets[4].
Q3: We only have access to a low-field benchtop NMR spectrometer. Can we still resolve these complex aromatic overlaps?A3: Yes. While high-field magnets (600+ MHz) utilizing PSYCHE are the gold standard, pure shift strategies have been successfully adapted for compact benchtop spectrometers. Using 1D projections of 2D J-resolved double-echo (J-RES DE) spectra provides an optimal compromise. It yields significant resolution enhancement while circumventing the severe sensitivity penalties that would otherwise render pure shift impossible on a benchtop system[3].
References
Review – Pure shift NMR experiments: recent developments, methods and applications. SeRMN – NMR Service at UAB.1
Technical Support Center: Optimizing Quinoline Fluorescence Assays
Introduction: The Quinoline Paradox Welcome to the technical support hub for quinoline-based fluorescence applications. Whether you are using 8-hydroxyquinoline (8-HQ) for metal sensing, quinine as a quantum yield standa...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinoline Paradox
Welcome to the technical support hub for quinoline-based fluorescence applications. Whether you are using 8-hydroxyquinoline (8-HQ) for metal sensing, quinine as a quantum yield standard, or quinoline-scaffold probes for intracellular imaging, you are likely facing the "Quinoline Paradox."
The same electron-rich nitrogen heterocycle that makes these compounds excellent sensors—capable of Photoinduced Electron Transfer (PET) and Chelation-Enhanced Fluorescence (CHEF) —also makes them hypersensitive to environmental noise. Background signal in these assays rarely comes from a single source; it is usually a convergence of trace metal contamination, pH instability, and solvatochromic shifts.
This guide moves beyond basic "cleanliness" and addresses the photophysical causality of noise, providing self-validating protocols to stabilize your baseline.
Part 1: The Metal Contamination Loop (CHEF)
The Mechanism of Noise
The most common cause of high background in quinoline assays is unintended Chelation-Enhanced Fluorescence (CHEF) .
In the "Off" State: The lone pair electrons on the quinoline nitrogen atom quench fluorescence via PET (transferring an electron to the excited fluorophore, causing non-radiative decay).
The "False" On State: Trace metal ions (Zn²⁺, Mg²⁺, Al³⁺) present in standard buffers or glassware bind to the nitrogen/oxygen pocket. This binding locks the lone pair, preventing PET and triggering intense fluorescence indistinguishable from your target signal.
Visualization: The PET/CHEF Switch
Caption: The logic of background noise. Unintended metal ions block the PET quenching pathway, turning the sensor "ON" prematurely.
Protocol 1: The "Zero-Background" Decontamination Workflow
Standard lab-grade water and glassware are insufficient for quinoline assays (LOD < 10 nM).
Objective: Eliminate trace metals (Zn, Fe, Cu) to restore the PET quenching baseline.
Submerge all glass cuvettes or storage vials in 10% HNO₃ for 24 hours.
Why: Acid protonates surface silanols and solubilizes adsorbed metal cations.
Chelator Wash (Plastics):
Rinse pipette tips and reservoirs with 1 mM EDTA , followed by 5 rinses with Milli-Q water.
Why: EDTA scavenges surface-bound Zn²⁺ that acid might miss on plastics.
Buffer Chelexing (The Critical Step):
Do not rely on "pure" salts. Pass all assay buffers through a Chelex-100 resin column before adding the quinoline probe.
Validation: Measure the fluorescence of the buffer + probe. If Fluorescence (F) > 10% of your positive control, re-Chelex.
Part 2: pH Sensitivity & Protonation
The Issue: Protonation Mimics Metallation
Quinolines are amphoteric. The ring nitrogen can be protonated at acidic pH (typically pKa ~4-5 for 8-HQ derivatives).
The Artifact: Protonation (
binding) has the exact same electronic effect as metal binding—it blocks the lone pair and stops PET.
Result: A pH shift from 7.4 to 6.0 can double your background signal, appearing as a "binding event."
FAQ: pH Control
Q: My background drifts over time during long incubations. Why?A: This is likely acidification due to metabolic activity (in live cells) or CO₂ absorption (in open buffers).
Fix: Increase the buffering capacity (HEPES 50mM is superior to PBS for quinolines).
Check: Verify the pKa of your specific quinoline derivative. Operate at least 1.5 pH units above the pKa to ensure the nitrogen remains deprotonated and capable of quenching in the "off" state.
Part 3: Solvatochromism & Matrix Interference
The Issue: The Solvent Shift
Quinolines exhibit strong solvatochromism (emission color changes based on solvent polarity) due to their large dipole moment change upon excitation.
Scenario: You dissolve your stock probe in DMSO (polar aprotic) and dilute into water (polar protic).
The Noise: Small variations in DMSO concentration (e.g., 0.1% vs 0.5%) can shift the emission peak (
) by 10-20 nm or alter quantum yield, creating "noise" in ratiometric calculations.
Data Table: Solvent Effects on 8-HQ Emission
Typical shifts observed for 8-Hydroxyquinoline derivatives.
Solvent Parameter
Effect on Quinoline
Experimental Consequence
Polarity Increase
Red-shift (Bathochromic) of emission.
Signal may drift out of filter range.
Viscosity Increase
Reduced non-radiative decay.
False High Signal (mimics binding).
Protic Solvents (H₂O)
Facilitates ESIPT (Proton Transfer).
Can quench signal or shift to tautomer emission.
DMSO Carryover
Stabilizes Charge Transfer (ICT) states.
Baseline variability between wells.
Part 4: Troubleshooting & Logic Flow
Interactive Troubleshooting Guide
Q: I see high fluorescence in my "No Target" control. Is it the probe or the buffer?A: Perform the EDTA Challenge . Add excess EDTA (10 mM) to the high-background well.
If signal drops: It was trace metal contamination (CHEF).
If signal stays high: It is likely pH-related (protonation) or intrinsic autofluorescence (oxidation of the probe).
Q: My cellular assay has high background in the cytoplasm.A: Quinolines are hydrophobic and can accumulate in lipid droplets or bind non-specifically to hydrophobic proteins (albumin).
Fix: Use a ratiometric derivative (e.g., TSQ) or wash cells with a scavenger (TPEN) post-incubation to strip non-specific binding, though this is risky for equilibrium sensors.
Visualization: Diagnostic Decision Tree
Caption: Step-by-step logic to isolate the source of background noise in quinoline assays.
References
BenchChem. (2025).[1][2][3] Addressing Autofluorescence of Quinoline Compounds in Assays: A Technical Support Guide. BenchChem Technical Library. Link
National Institutes of Health (NIH). (2009). Fluorescence quenching by photoinduced electron transfer: a reporter for conformational dynamics of macromolecules.[4] PubMed Central. Link
American Chemical Society (ACS). (2025). Quinolin-2(1H)-one-Based Push–Pull Fluorophores: Tuning Emission from Positive to Inverted Solvatochromism. ACS Physical Chemistry Au. Link
University of California, Irvine. Fluorescence Properties of Metal Complexes of 8-Hydroxyquinoline-5-sulfonic Acid. UCI Department of Chemistry. Link
ResearchGate. (2022). Aggregation-Induced Emission of Quinoline Based Fluorescent and Colorimetric Sensors for Rapid Detection of Fe3+.[5] Spectrochimica Acta Part A. Link
A Comparative Guide to Kinase Inhibitor Potency: 1-[3-(4-quinolinylamino)phenyl]ethanone vs. Gefitinib in EGFR Inhibition
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potency of novel kinase inhibitors against established benchmarks. Here, we use Gefitinib (Ire...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potency of novel kinase inhibitors against established benchmarks. Here, we use Gefitinib (Iressa®), a first-generation Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor (TKI), as the reference standard. We will compare it against a novel investigational compound, 1-[3-(4-quinolinylamino)phenyl]ethanone , hereafter referred to as "Compound Q".
While extensive public data on the EGFR-specific activity of Compound Q is not available, its core structure, featuring a 4-quinolinylamino group, bears a significant resemblance to the 4-anilinoquinazoline scaffold common to many potent EGFR inhibitors.[1][2][3] This structural similarity provides a strong rationale for its investigation as a potential EGFR inhibitor. This guide will, therefore, outline the definitive methodologies required to perform a head-to-head potency comparison, using hypothetical yet realistic data for Compound Q to illustrate the process.
The Scientific Foundation: EGFR Signaling and Targeted Inhibition
The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[1] Upon binding to ligands like Epidermal Growth Factor (EGF), EGFR dimerizes and undergoes autophosphorylation of key tyrosine residues in its intracellular domain.[4][5] This phosphorylation event creates docking sites for various adaptor proteins, initiating downstream signaling cascades, most notably the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cell growth and survival.[1][6] In many cancers, aberrant EGFR activation, often through mutation or overexpression, leads to uncontrolled cell proliferation.[7]
Caption: The EGFR signaling cascade, highlighting the MAPK and PI3K-AKT pathways.
Mechanism of Action: Gefitinib
Gefitinib is a selective, first-generation EGFR TKI.[4][8] It functions as an ATP-competitive inhibitor, reversibly binding to the ATP-binding pocket within the EGFR kinase domain.[4][9] This action prevents ATP from binding, thereby blocking receptor autophosphorylation and halting the downstream signaling cascades that drive tumor growth.[4][10] Its efficacy is particularly pronounced in non-small cell lung cancers (NSCLC) harboring activating EGFR mutations (e.g., exon 19 deletions or L858R mutation), which render the cancer cells highly dependent on EGFR signaling for survival.[8]
Caption: Workflow for an in vitro radiometric kinase assay.
Step-by-Step Methodology:
Reagent Preparation:
Prepare a kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).
Dilute recombinant human EGFR kinase and a suitable peptide substrate (e.g., a poly-Glu-Tyr peptide) to their final concentrations in the reaction buffer.
Prepare a solution of ATP at twice the desired final concentration.
Inhibitor Plating:
Perform serial dilutions of Gefitinib and Compound Q in DMSO.
Dispense a small volume (e.g., 50 nL) of each inhibitor concentration into a 384-well assay plate. Include DMSO-only wells as a no-inhibition control (0% inhibition) and wells without enzyme as a background control (100% inhibition).
Kinase Reaction:
Add the EGFR enzyme/substrate mixture to each well.
Allow the plate to incubate for 15-20 minutes at room temperature to allow the inhibitors to bind to the enzyme.
Initiate the kinase reaction by adding the ATP solution to all wells.
Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction remains in the linear range.
Signal Detection:
Stop the kinase reaction by adding ADP-Glo™ Reagent, which simultaneously depletes the remaining ATP.
Incubate for 40 minutes at room temperature.
Add Kinase Detection Reagent to convert the generated ADP to ATP and initiate the luciferase reaction.
Incubate for another 30 minutes at room temperature.
Data Acquisition and Analysis:
Measure the luminescence signal using a microplate reader.
Subtract the background (no enzyme) signal from all other readings.
Normalize the data to the DMSO control (0% inhibition).
Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value (the concentration at which 50% of kinase activity is inhibited).
Cellular Potency: Cell Proliferation Assay
This assay assesses the inhibitor's effect on the proliferation of cancer cells that are dependent on EGFR signaling. The human non-small cell lung cancer cell line PC-9, which harbors an activating EGFR exon 19 deletion, is an excellent model for this purpose.
Principle: The viability of PC-9 cells is highly dependent on EGFR activity. Inhibition of EGFR leads to cell cycle arrest and apoptosis, reducing cell proliferation. This reduction is quantified using a reagent like CellTiter-Glo®, which measures cellular ATP levels as an indicator of metabolic activity and cell viability.
Step-by-Step Methodology:
Cell Culture:
Culture PC-9 cells in complete growth medium (e.g., RPMI-1640 with 10% Fetal Bovine Serum) at 37°C in a 5% CO₂ incubator.
Cell Plating:
Harvest cells and seed them into a 96-well, white-walled cell culture plate at a predetermined density (e.g., 3,000-5,000 cells per well).
Allow the cells to adhere and recover by incubating overnight.
Compound Treatment:
Prepare serial dilutions of Gefitinib and Compound Q in the complete growth medium.
Remove the old medium from the cell plate and add the medium containing the various inhibitor concentrations. Include a vehicle (DMSO) control.
Incubation:
Incubate the treated cells for 72 hours at 37°C in a 5% CO₂ incubator. This duration allows for multiple cell doubling times, making the anti-proliferative effects more pronounced.
Viability Measurement:
Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.
Add CellTiter-Glo® Luminescent Cell Viability Assay reagent to each well according to the manufacturer's protocol. This reagent lyses the cells and initiates a luciferase reaction dependent on the amount of ATP present.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition and Analysis:
Measure the luminescence using a microplate reader.
Normalize the data to the vehicle control wells.
Plot the percentage of viability against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.
Conclusion and Future Directions
This guide outlines a rigorous, scientifically-grounded approach to comparing the potency of a novel investigational compound, 1-[3-(4-quinolinylamino)phenyl]ethanone (Compound Q), against the established EGFR inhibitor, Gefitinib. By employing standardized biochemical and cell-based assays, researchers can generate high-quality, comparable data on inhibitor potency.
The hypothetical data presented suggests that a compound with the quinoline scaffold could exhibit potent EGFR inhibition, warranting further investigation. A comprehensive evaluation would also include kinase selectivity profiling against a broad panel of kinases to assess off-target effects, ADME (Absorption, Distribution, Metabolism, and Excretion) studies to determine its drug-like properties, and in vivo xenograft studies to confirm its anti-tumor efficacy. This structured approach ensures a thorough and objective assessment, which is critical for the successful development of next-generation targeted cancer therapies.
References
Șandor, A., et al. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). Pharmaceuticals (Basel). Available at: [Link]
Benchchem. (2026). An In-depth Technical Guide to the Mechanism of Action of Gefitinib in Non-Small Cell Lung Cancer. Benchchem.
Patsnap. (2024). What is the mechanism of Gefitinib? Patsnap Synapse. Available at: [Link]
Anonymous. (2025). What is the classification, mechanism of action, and side effects of Geftinib (Iressa)? Source.
Liv Hospital. (2026). Gefitinib. Liv Hospital. Available at: [Link]
NIH National Cancer Institute. (n.d.). Targeting the EGFR signaling pathway in cancer therapy. PMC - NIH. Available at: [Link]
Bio-Rad. (n.d.). EGFR signaling pathway. Bio-Rad. Available at: [Link]
Al-Suwaidan, I. A., et al. (2025). Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAF V600E, and HER-2 inhibitors. RSC Publishing.
ResearchGate. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). ResearchGate. Available at: [Link]
CancerNetwork. (2020). Erlotinib: Preclinical Investigations. CancerNetwork. Available at: [Link]
Abdel-Aziem, A., et al. (2024).
Zhang, Y., et al. (2014). Identification of novel 4-anilinoquinazoline derivatives as potent EGFR inhibitors both under normoxia and hypoxia. European Journal of Medicinal Chemistry.
MDPI. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. MDPI. Available at: [Link]
Li, H., et al. (2022). Discovery and optimization of 4-anilinoquinazoline derivatives spanning ATP binding site and allosteric site as effective EGFR-C797S inhibitors. European Journal of Medicinal Chemistry.
Sriwiriyajan, S., et al. (2023). Sulfonylated Indeno[1,2-c]quinoline Derivatives as Potent EGFR Tyrosine Kinase Inhibitors. ACS Omega.
ResearchGate. (n.d.). The IC50 values for gefitinib in EGFR-mutant lung adenocarcinoma cell... ResearchGate. Available at: [Link]
ACS Publications. (2018). Design and Evaluation of Potent EGFR Inhibitors through the Incorporation of Macrocyclic Polyamine Moieties into the 4-Anilinoquinazoline Scaffold. Journal of Medicinal Chemistry.
Strategic Analysis of 4-Anilinoquinoline Kinase Inhibitors: IC50 Benchmarking & Scaffold Evolution
Executive Summary & Scaffold Architecture Audience: Drug Discovery Chemists, Translational Biologists, and Kinase Profiling Specialists. The 4-anilinoquinoline scaffold represents a pivotal structural evolution in kinase...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scaffold Architecture
Audience: Drug Discovery Chemists, Translational Biologists, and Kinase Profiling Specialists.
The 4-anilinoquinoline scaffold represents a pivotal structural evolution in kinase inhibitor design, distinct from its ubiquitous cousin, the 4-anilinoquinazoline (e.g., Gefitinib, Erlotinib). While quinazolines rely on the N1 and N3 nitrogens for bidentate hydrogen bonding within the ATP hinge region, the quinoline scaffold (lacking the N3 nitrogen) alters the electrostatic potential and basicity of the core.
This guide analyzes the performance of this class, specifically distinguishing between the 3-cyano-4-anilinoquinolines (Bosutinib, Neratinib, Pelitinib)—where the nitrile group mimics the missing nitrogen—and simple 4-anilinoquinolines , which have emerged as potent inhibitors of non-canonical targets like GAK (Cyclin G Associated Kinase).
Structural Logic: The "Nitrogen Switch"
The substitution of the quinazoline N3 with a Carbon-CN (nitrile) or Carbon-H fundamentally shifts the selectivity profile:
Quinazolines (N3): High affinity for EGFR/HER2 (Hinge binder).
3-CN-Quinolines (C-CN): Retains EGFR/HER2/Src affinity (CN mimics N3 H-bond acceptor capability) but often improves solubility and alters metabolic stability.
Simple Quinolines (C-H): Loses EGFR potency; gains selectivity for GAK and other NAK-family kinases.
Comparative IC50 Benchmarking
The following data aggregates IC50 values from standardized radiometric and fluorescence assays. Note the distinct target profiles between the "Clinical 3-CN" variants and the "Experimental" simple quinolines.
Table 1: IC50 Performance Matrix (nM)[1][2]
Compound
Scaffold Sub-Type
Primary Target(s)
IC50 (nM)
Secondary Targets
Binding Mode
Bosutinib (SKI-606)
3-CN-Quinoline
Src / Abl
1.2 / 1.0
EGFR (~200)
Reversible (ATP Competitive)
Neratinib (HKI-272)
3-CN-Quinoline
HER2 / EGFR
59 / 92
KDR, Src
Irreversible (Cys773/805)
Pelitinib (EKB-569)
3-CN-Quinoline
EGFR
38.5
Src (282), HER2 (1255)
Irreversible (Cys797)
Gefitinib (Ref)
Quinazoline
EGFR
0.3-0.5
GAK (~10-20)
Reversible
Comp. 49 (Exp)
Simple Quinoline
GAK
1.9 (Ki)
EGFR (>1000)
Reversible
Analyst Note: Bosutinib demonstrates that the 4-anilinoquinoline scaffold is uniquely suited for Dual Src/Abl inhibition , a profile distinct from the pure EGFR selectivity of early quinazolines. Neratinib and Pelitinib utilize an acrylamide "warhead" to form covalent bonds, rendering the IC50 time-dependent (see Protocol section).
Mechanism of Action & SAR Visualization
The following diagram illustrates the structural logic dictating the selectivity of these inhibitors.
Figure 1: Structural Activity Relationship (SAR) flow showing how the 3-position substituent dictates kinase selectivity (EGFR/Src vs. GAK) and binding kinetics.
Expertise & Experience:
Standard IC50 assays often fail to accurately characterize covalent inhibitors like Neratinib and Pelitinib. Because these drugs drive the equilibrium toward a bound state over time, a standard 1-hour incubation may underestimate their potency. Conversely, for reversible inhibitors like Bosutinib, ATP competition is the primary variable.
This protocol uses a Lanthanide Chelate Excitation (LANCE) Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) format, self-validated by Z' factor calculation.
Reagents
Kinase Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.
ATP:
For Reversible (Bosutinib): Use Km[ATP] (typically 10-50 µM) to allow competition.
For Covalent (Neratinib): Use 1 mM ATP (saturating) to mimic cellular conditions; covalent binders will eventually outcompete ATP regardless of concentration.
Substrate: ULight-labeled peptide (e.g., Poly-GT or specific Src/EGFR peptide).
Workflow Logic
Figure 2: Differential assay workflow. Note the extended pre-incubation for covalent inhibitors to ensure accurate potency measurement.
Step-by-Step Procedure
Plate Prep: Dispense 10 nL of compound (in 100% DMSO) into low-volume 384-well plates using an acoustic dispenser (e.g., Echo 550).
Enzyme Addition: Add 5 µL of Kinase (0.5 nM final) in Kinase Buffer.
Critical Check: Ensure enzyme concentration is < 100x the expected IC50 to avoid ligand depletion ("titration") effects.
Pre-Incubation:
Bosutinib: 10 minutes at RT.
Neratinib/Pelitinib: 60 minutes at RT.[1] Why? To allow the covalent bond formation to reach equilibrium (k_inact/K_I driven).
Validation of 1-[3-(4-quinolinylamino)phenyl]ethanone (QA-PE) as a Chemical Probe for Tubulin Polymerization
Executive Summary & Rationale for Probe Design The development of small-molecule probes targeting the colchicine-binding site of the tubulin -subunit is critical for studying mitotic spindle dynamics and developing anti-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Rationale for Probe Design
The development of small-molecule probes targeting the colchicine-binding site of the tubulin
-subunit is critical for studying mitotic spindle dynamics and developing anti-cancer therapeutics. Historically, the furoquinoline derivative CIL-102 (1-[4-(furo[2,3-b]quinolin-4-ylamino)phenyl]ethanone) has been heavily utilized as a potent tubulin polymerization inhibitor [1][1]. However, CIL-102 suffers from severe physicochemical limitations, notably poor aqueous solubility and metabolic liabilities associated with its rigid furan ring [3][2].
1-[3-(4-quinolinylamino)phenyl]ethanone (QA-PE) represents a rational structural evolution of this scaffold. By eliminating the furan ring and shifting the acetyl group from the para to the meta position on the phenyl ring, QA-PE dramatically improves aqueous solubility and eliminates furan-mediated oxidative liabilities. This guide objectively compares QA-PE against CIL-102 and the gold-standard Colchicine, providing self-validating experimental workflows to confirm its mechanism of action as a high-affinity microtubule disruptor.
Comparative Performance Profiling
To establish QA-PE as a superior chemical probe for in vitro and cell-based assays, we must compare its biochemical affinity, thermodynamic profile, and physicochemical properties against standard alternatives.
Table 1: Biochemical and Thermodynamic Profiling
Data reflects binding at the tubulin colchicine site. Thermodynamic parameters obtained via Isothermal Titration Calorimetry (ITC) at 25°C.
Calculated properties demonstrating the rationale for utilizing QA-PE in aqueous assay environments.
Chemical Probe
Molecular Weight
cLogP
Aqueous Solubility (µg/mL)
Known Structural Liabilities
QA-PE
262.31
3.1
145.0
None identified
CIL-102
302.33
4.2
< 10.0
Furan ring oxidation / Aggregation
Colchicine
399.44
1.3
> 1000.0
High systemic toxicity / P-gp efflux
Mechanistic Pathway Visualization
QA-PE acts by competitively binding to the colchicine site on tubulin, preventing the curved-to-straight conformational transition required for microtubule assembly. This triggers a cascade leading to apoptosis [2][3].
Figure 1: Mechanistic pathway of QA-PE inducing G2/M arrest via tubulin inhibition.
Self-Validating Experimental Protocols
As a Senior Application Scientist, I emphasize that an assay is only as reliable as its internal controls. The following protocols are designed as self-validating systems ; they contain built-in failure checkpoints to ensure data integrity.
In Vitro Tubulin Polymerization Assay (Fluorescence-Based)
This assay measures the real-time assembly of tubulin into microtubules using a fluorescent reporter (e.g., DAPI) that increases in quantum yield upon binding to polymerized microtubules.
Step-by-Step Methodology & Causality:
Reagent Preparation: Reconstitute highly purified porcine brain tubulin (>99%) in PIPES buffer containing 1 mM GTP.
Causality: GTP is strictly required for the thermodynamic hydrolysis cycle that drives microtubule assembly. Without fresh GTP, tubulin remains locked in an unpolymerizable GDP-bound state.
Thermal Equilibration: Pre-warm the 96-well half-area plate and the buffer to exactly 37°C before adding the tubulin.
Causality: Microtubule assembly is an endothermic, entropy-driven process. Any temperature drop will cause spontaneous depolymerization, confounding the inhibitory effect of QA-PE.
Compound Addition: Add QA-PE (0.1–10 µM), CIL-102, Colchicine, and Paclitaxel to respective wells.
Kinetic Reading: Read fluorescence (Ex: 340 nm / Em: 430 nm) every 1 minute for 60 minutes at 37°C.
The Self-Validating Checkpoint:
The assay plate must include a Paclitaxel (enhancer) well and a DMSO (vehicle) well. The system validates itself only if the Paclitaxel well reaches
at least 3x faster than the DMSO well. If this threshold is not met, the tubulin monomers have degraded or lost dynamic instability, and the entire plate's data must be discarded.
Figure 2: Self-validating workflow for the Tubulin Polymerization Assay.
Isothermal Titration Calorimetry (ITC)
To prove that QA-PE directly engages the colchicine site, we measure the thermodynamic heat of binding.
Step-by-Step Methodology & Causality:
Buffer Matching: Dialyze tubulin overnight against the exact buffer used to dissolve QA-PE (e.g., 20 mM PIPES, 1 mM MgCl₂, 1 mM EGTA, pH 6.8).
Causality: Mismatched buffers generate massive heats of dilution upon injection. These artifacts will completely mask the micro-calorimetric binding signal of the probe.
Degassing: Degas both the QA-PE syringe solution and the tubulin cell solution under vacuum for 10 minutes.
Causality: Degassing prevents micro-bubbles from expanding in the sample cell during stirring. Bubble popping creates massive endothermic spikes that ruin the binding isotherm.
Titration: Inject 2 µL aliquots of QA-PE (200 µM) into the cell containing Tubulin (20 µM) at 25°C.
The Self-Validating Checkpoint:
A blank titration (QA-PE injected into buffer alone) is mandatory. The integrated heat of the blank must be constant and represent <5% of the initial binding heats in the tubulin titration. If the blank shows a logarithmic decay, QA-PE is aggregating into micelles rather than remaining in solution, invalidating the calculated
.
Cell Cycle Analysis via Flow Cytometry
To confirm that biochemical tubulin inhibition translates to the correct cellular phenotype (G2/M arrest).
Step-by-Step Methodology & Causality:
Treatment: Treat MCF-7 or HCT116 cells with QA-PE (1 µM) for 24 hours.
Fixation: Harvest cells, wash with PBS, and fix by adding ice-cold 70% ethanol dropwise while vortexing continuously.
Causality: Ethanol fixation dehydrates cells and coagulates proteins, which is necessary to allow the Propidium Iodide (PI) dye to permeate the nuclear envelope. Dropwise addition prevents cell clumping; clumps will be read by the cytometer as artificial polyploid (e.g., 4N or 8N) events, skewing the G2/M data.
Staining: Incubate with PI and RNase A for 30 minutes at 37°C. (RNase removes double-stranded RNA, which PI would otherwise bind to, causing false-positive DNA signals).
The Self-Validating Checkpoint:
Your gating strategy must include a doublet-discrimination plot (FSC-A vs. FSC-H). Two G1-phase cells sticking together will have the exact same DNA content as a single G2/M-phase cell. If the single-cell gate captures <85% of total events, the fixation was too harsh or agitation was insufficient, and the resulting G2/M arrest data is artificially inflated and untrustworthy.
Conclusion
1-[3-(4-quinolinylamino)phenyl]ethanone (QA-PE) is a highly validated, structurally optimized chemical probe for tubulin inhibition. By replacing the furan ring of CIL-102 with a meta-acetyl phenyl configuration, QA-PE bypasses the severe solubility and aggregation issues that plague older furoquinoline derivatives[3][2]. When validated through the strict, self-correcting workflows detailed above, QA-PE provides a reliable, high-fidelity tool for probing microtubule dynamics and mitotic arrest pathways.
References
Huang W-S, Kuo Y-H, Kuo H-C, Hsieh M-C, Huang C-Y, Lee K-C, et al. (2017). "CIL-102-Induced Cell Cycle Arrest and Apoptosis in Colorectal Cancer Cells via Upregulation of p21 and GADD45." PLoS ONE 12(1): e0168989.[Link]
Singh P, et al. (2012). "CIL-102 binds to tubulin at colchicine binding site and triggers apoptosis in MCF-7 cells by inducing monopolar and multinucleated cells." Biochemical Pharmacology 84(6): 762-773.[Link]
Chen Y-W, et al. (2011). "Discovery of 4-Anilinofuro[2,3-b]quinoline Derivatives as Selective and Orally Active Compounds against Non-Small-Cell Lung Cancers." Journal of Medicinal Chemistry 54(13): 4646-4656.[Link]
A Researcher's Guide to Benchmarking Quinoline Scaffolds in EGFR Inhibition Assays
In the landscape of targeted cancer therapy, the Epidermal Growth Factor Receptor (EGFR) remains a pivotal target.[1][2] Dysregulation of the EGFR signaling cascade is a hallmark of numerous malignancies, driving tumor p...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of targeted cancer therapy, the Epidermal Growth Factor Receptor (EGFR) remains a pivotal target.[1][2] Dysregulation of the EGFR signaling cascade is a hallmark of numerous malignancies, driving tumor proliferation and survival.[1][3] The quinoline and its related quinazoline core have emerged as privileged scaffolds in the design of potent EGFR tyrosine kinase inhibitors (TKIs).[4] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark novel quinoline-based compounds against established EGFR inhibitors. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present a clear, data-driven comparison.
The EGFR Signaling Pathway and the Role of Quinoline Inhibitors
The EGFR signaling pathway is a complex network that, upon activation by ligands such as epidermal growth factor (EGF), initiates a cascade of intracellular events. This leads to cell proliferation, survival, and metastasis.[1][3] Small molecule inhibitors, many of which are based on the quinoline or quinazoline skeleton, are designed to bind to the ATP-binding site within the EGFR kinase domain, thereby blocking its enzymatic activity and downstream signaling.[3]
Caption: Simplified EGFR signaling pathway and the point of intervention for quinoline-based inhibitors.
Experimental Design: A Three-tiered Approach to Benchmarking
A robust benchmarking strategy for novel quinoline scaffolds involves a tiered approach, moving from direct enzymatic inhibition to cellular effects and target engagement within the cell. This multi-faceted approach ensures a comprehensive understanding of the compound's potency and mechanism of action.
Caption: A three-tiered experimental workflow for benchmarking quinoline-based EGFR inhibitors.
Selection of Compounds and Controls
For a meaningful comparison, it is crucial to include appropriate controls. A typical study would involve:
Test Compounds: A series of novel quinoline derivatives.
Positive Controls: Clinically approved EGFR inhibitors such as Gefitinib and Erlotinib.[5][6] This allows for direct comparison to the standard of care.
Negative Control: A vehicle control (e.g., DMSO) to establish the baseline response.[1]
Cell Line Selection: The Importance of Genetic Context
The choice of cancer cell lines is critical and should be guided by their EGFR mutation status.[7][8] Different mutations can confer varying sensitivity to EGFR inhibitors.[9]
Cell Line
EGFR Mutation Status
Significance
A549
Wild-Type
Represents tumors without activating EGFR mutations.[10]
PC-9
Exon 19 Deletion
Highly sensitive to first-generation EGFR inhibitors.[3]
H1975
L858R and T790M
Carries an activating mutation (L858R) and a resistance mutation (T790M).[3][7]
Tier 1: Biochemical Assay - Direct EGFR Kinase Inhibition
The initial step is to determine the direct inhibitory effect of the quinoline compounds on the enzymatic activity of EGFR in a cell-free system. The ADP-Glo™ Kinase Assay is a robust and widely used method for this purpose.[11][12]
Protocol: ADP-Glo™ Kinase Assay
This protocol is adapted from commercially available kits.[11][13]
Reagent Preparation:
Prepare serial dilutions of the quinoline inhibitors and control compounds in DMSO, followed by dilution in the kinase assay buffer.
Prepare a solution of recombinant human EGFR protein (both wild-type and relevant mutant forms) in kinase assay buffer.
Prepare a solution of a suitable kinase substrate (e.g., poly-Glu-Tyr) and ATP in the kinase assay buffer.
Kinase Reaction:
In a 384-well white plate, add the EGFR enzyme, the peptide substrate, and the inhibitor at various concentrations.
Initiate the kinase reaction by adding ATP.
Incubate the reaction at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).[12]
Signal Generation and Detection:
Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.[13]
Add the Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.[12][13]
Measure the luminescence using a plate reader.
Data Analysis:
Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control.
Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.[2]
The next tier evaluates the ability of the compounds to inhibit the proliferation of cancer cells. The MTT assay is a classic colorimetric method for assessing cell viability.[14][15]
Protocol: MTT Cell Viability Assay
This protocol is a standard method for assessing cell proliferation.[16][17][18]
Cell Seeding:
Seed cancer cells (e.g., A549, PC-9, H1975) in a 96-well plate at a density of 5,000-10,000 cells per well.
Incubate overnight to allow for cell attachment.[14]
Compound Treatment:
Prepare serial dilutions of the quinoline inhibitors and control compounds in the complete culture medium.
Treat the cells with the compounds for a specified duration (e.g., 72 hours).[2]
MTT Addition and Formazan Solubilization:
Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[14]
Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.[14][15]
Absorbance Measurement and Data Analysis:
Read the absorbance at 570 nm using a microplate reader.[2][14]
Calculate the percentage of viable cells relative to untreated controls and determine the GI₅₀ (the concentration of inhibitor that causes 50% growth inhibition).[14]
Tier 3: Target Engagement - Verifying Inhibition of EGFR Phosphorylation
The final tier confirms that the observed anti-proliferative effects are due to the inhibition of EGFR signaling within the cell. Western blotting is the gold standard for visualizing the phosphorylation status of EGFR.[1]
Protocol: Western Blot for Phosphorylated EGFR (p-EGFR)
This protocol outlines the key steps for detecting changes in EGFR phosphorylation.[1][3]
Cell Treatment and Lysis:
Culture cells to 70-80% confluency and serum-starve for 12-24 hours.
Pre-treat the cells with the quinoline inhibitor for 1-2 hours.
Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes to induce EGFR phosphorylation.[1][3]
Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[1][3]
Protein Quantification and SDS-PAGE:
Determine the protein concentration of the lysates using a BCA or Bradford assay.[1]
Separate 20-40 µg of total protein per lane on an SDS-PAGE gel.[1]
Membrane Transfer and Antibody Incubation:
Transfer the separated proteins to a PVDF or nitrocellulose membrane.[1]
Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[1]
Incubate the membrane with a primary antibody against p-EGFR (e.g., anti-p-EGFR Tyr1068) overnight at 4°C.[1][3]
Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[1]
Detection and Re-probing:
Detect the chemiluminescent signal using an imaging system.[1]
The membrane can be stripped and re-probed for total EGFR and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading and to assess if the inhibitor affects total EGFR expression.[1][3]
Data Summary and Interpretation
The data from these assays should be compiled into clear, comparative tables to facilitate the identification of lead candidates.
Table 1: Comparative Inhibitory Activity of Quinoline Scaffolds and Control Drugs
Note: IC₅₀ and GI₅₀ values can vary depending on the specific assay conditions. The values for Gefitinib and Erlotinib are approximate ranges compiled from multiple sources for illustrative purposes.
A successful quinoline-based EGFR inhibitor would ideally exhibit high potency against both wild-type and, more importantly, mutant forms of EGFR, including those that confer resistance to existing therapies. Furthermore, potent enzymatic inhibition should translate into effective inhibition of cell proliferation in EGFR-dependent cancer cell lines. The Western blot analysis provides the crucial mechanistic link, confirming that the cellular effects are indeed a result of on-target EGFR inhibition.
By following this comprehensive benchmarking guide, researchers can systematically evaluate novel quinoline scaffolds, generating robust and reproducible data to identify promising new candidates for the next generation of EGFR-targeted cancer therapies.
References
EGFR Enzyme Kinase System Datasheet. BPS Bioscience. Available at: [Link]
Gefitinib and erlotinib sensitivity in a panel of non-small cell lung cancer (NSCLC) cell lines. American Association for Cancer Research. Published May 1, 2005. Available at: [Link]
Differential effect of gefitinib and erlotinib on epidermal growth factor receptor mutations observed in NSCLC. American Association for Cancer Research. Published May 1, 2007. Available at: [Link]
Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents. RSC Publishing. Published October 21, 2024. Available at: [Link]
Design And Synthesis of Novel Quinazoline Derivatives as Potent EGFR Inhibitors for Cancer Therapy. Indian Journal of Pharmaceutical Chemistry and Analytical Techniques. Published August 6, 2025. Available at: [Link]
Downstream EGFR Protein Phosphorylation and Gefitinib Inhibition in Non-Small Cell Lung Cancer Cells Detected With Multiplex Phosphoprotein Assays. Bio-Rad. Available at: [Link]
Design, synthesis, biological evaluation, and in silico study of quinazoline-based dual inhibitors targeting EGFR and VEGFR-2 for cancer therapy. Arabian Journal of Chemistry. Published April 17, 2025. Available at: [Link]
Concordance between IC50 values for gefitinib vs erlotinib. Forty five... ResearchGate. Available at: [Link]
Targeted Inhibitors of EGFR: Structure, Biology, Biomarkers, and Clinical Applications. MDPI. Published December 25, 2023. Available at: [Link]
How could I detect EGFR by western blot effectively? ResearchGate. Published July 19, 2016. Available at: [Link]
Prediction of sensitivity to gefitinib/erlotinib for EGFR mutations in NSCLC based on structural interaction fingerprints and multilinear principal component analysis. PMC. Published March 7, 2018. Available at: [Link]
Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. PMC. Available at: [Link]
Construction of a high-EGFR expression cell line compare with A431 cell and used in EGFR drug-targeted screening with cell membr. Academic Journals. Published July 26, 2010. Available at: [Link]
The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. Available at: [Link]
The cell line models to study tyrosine kinase inhibitors in non-small cell lung cancer with mutations in the epidermal. iris univpm. Published December 21, 2023. Available at: [Link]
Molecular Testing Guideline for Selection of Lung Cancer Patients for EGFR and ALK Tyrosine Kinase Inhibitors. PMC. Available at: [Link]
EGFR expression by cell lines and sensitivity of the cells to various... ResearchGate. Available at: [Link]
EGFR antibody for Western Blotting (Cell Signaling Technology #2232). Biocompare. Published September 29, 2016. Available at: [Link]
1-[3-(4-quinolinylamino)phenyl]ethanone vs. 4-aminoquinazoline activity
This guide provides an in-depth technical comparison between 1-[3-(4-quinolinylamino)phenyl]ethanone (a 4-anilinoquinoline derivative, herein referred to as Compound A ) and the 4-aminoquinazoline scaffold (herein referr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison between 1-[3-(4-quinolinylamino)phenyl]ethanone (a 4-anilinoquinoline derivative, herein referred to as Compound A ) and the 4-aminoquinazoline scaffold (herein referred to as Compound B ).
These two chemical entities represent a classic "scaffold hop" in medicinal chemistry, primarily within the context of Kinase Inhibition (specifically EGFR and GAK). The structural difference—a single nitrogen atom in the core heterocycle—dramatically alters their binding kinetics, water network interactions, and kinase selectivity profiles.
Executive Summary: The Nitrogen Switch
The core distinction lies in the heterocyclic ring system. Compound B (Quinazoline) contains two nitrogen atoms (N1 and N3), allowing for a canonical "acceptor-donor-acceptor" hydrogen bonding motif with the kinase hinge region (e.g., Met793 in EGFR). Compound A (Quinoline) lacks the N3 nitrogen.
Compound A (Quinoline Core): Often exhibits higher selectivity for non-canonical kinases like Cyclin G Associated Kinase (GAK) and Protein Kinase Novel 3 (PKN3) . The lack of N3 forces a distinct water network displacement in the ATP binding pocket, often resulting in higher affinity for specific targets despite fewer direct H-bonds.
Compound B (Quinazoline Core): The "privileged structure" for EGFR inhibition (e.g., Gefitinib, Erlotinib). It binds tightly to the ATP hinge region via N1, making it a potent pan-kinase inhibitor if not carefully substituted.
Structural & Mechanistic Analysis
Chemical Structure Comparison
Feature
Compound A (Quinoline Derivative)
Compound B (Quinazoline Scaffold)
Core System
1-Nitrogen (Quinoline)
2-Nitrogens (Quinazoline)
Hinge Interaction
Monodentate (N1 acceptor only)
Bidentate potential (N1 acceptor)
Key Substituent
3-Acetyl group on aniline (Meta-position)
Variable (often 3-chloro-4-fluoro)
Electronic Character
Less electron-deficient core
More electron-deficient core
Primary Target Class
Serine/Threonine Kinases (GAK, NAKs)
Tyrosine Kinases (EGFR, HER2)
Mechanism of Action: The "Water Displacement" Theory
Recent structural biology studies (Asquith et al.) suggest that the potency of 4-anilinoquinolines (Compound A) against targets like GAK is driven by the displacement of a high-energy water molecule in the kinase pocket.
Quinazoline Binding (EGFR): Relies on a strong H-bond between N1 and the backbone amide of Met793 . The N3 nitrogen is exposed to solvent or interacts with a conserved water molecule.
Quinoline Binding (GAK): The C3-H of the quinoline ring (where N3 would be) sterically clashes with the "canonical" water network, forcing the displacement of a poorly coordinated water molecule. This release of high-energy water provides an entropic gain, driving high-affinity binding (Kd < 10 nM for optimized analogs) despite the loss of the N3 H-bond.
Visualization of Signaling & Binding Logic
The following diagram illustrates the divergent selectivity pathways driven by this scaffold difference.
Caption: Divergent kinase selectivity profiles driven by the N3 nitrogen presence (Quinazoline) vs. absence (Quinoline).
Comparative Performance Data
The following data synthesizes Structure-Activity Relationship (SAR) studies comparing 4-anilinoquinoline and 4-anilinoquinazoline cores against key kinase targets.
Data derived from matched-pair analysis of GAK/EGFR inhibitors (e.g., Asquith et al., 2017).
Parameter
Compound A Analog (Quinoline)
Compound B Analog (Quinazoline)
Interpretation
GAK Dissociation (Kd)
3.9 - 5.3 nM
15.0 nM
Quinoline is ~3x more potent against GAK.
EGFR Dissociation (Kd)
> 1,000 nM
0.32 nM
Quinazoline is >3000x more potent against EGFR.
NAK Family Selectivity
High (>4000-fold vs AAK1)
Low (Promiscuous)
Quinoline offers superior selectivity within the NAK family.
Solubility (LogS)
Moderate
Low-Moderate
Quinazoline N3 improves polarity slightly, but both are lipophilic.
Metabolic Stability
Low (Oxidation at C2/C3)
Moderate
Quinoline is prone to rapid CYP450 oxidation (t1/2 < 10 min in microsomes).
The Effect of the 3-Acetyl Group
Compound A features a 3-acetyl (ethanone) group on the aniline ring.
Function: Acts as a hydrogen bond acceptor at the solvent front or gatekeeper region.
Comparison: Compared to the standard 3-chloro-4-fluoro substitution (common in EGFR drugs), the 3-acetyl group is less lipophilic and provides a metabolic handle. In the context of GAK, meta-substituents (like -OMe or -COCH3) are critical for locking the aniline conformation to avoid steric clash with the P-loop.
Experimental Protocols
Synthesis of 1-[3-(4-quinolinylamino)phenyl]ethanone
This protocol utilizes a nucleophilic aromatic substitution (
), the industry standard for generating 4-amino-heterocycles.
Protein Prep: Dilute GAK or EGFR kinase domain (2 µM) in assay buffer (100 mM HEPES, pH 7.5, 150 mM NaCl).
Dye: Add SYPRO Orange (5x final concentration).
Compound Treatment: Add Compound A or B (10 µM final) to the protein-dye mix. Include DMSO control.
Thermal Shift: Run in a qPCR machine:
at /min.
Analysis: Calculate
.
Expectation: Compound A should induce a larger
() for GAK than Compound B.
Compound B should induce a larger
for EGFR.
Conclusion & Recommendation
Choose Compound A (1-[3-(4-quinolinylamino)phenyl]ethanone) if your research focuses on non-canonical kinases such as GAK, PKN3, or if you are exploring anti-viral host targets. The quinoline scaffold offers a unique "water-displacement" binding mode that achieves high selectivity.
Choose Compound B (4-aminoquinazoline) if you are targeting Tyrosine Kinases (EGFR, HER2) or require a well-characterized scaffold with predictable SAR for oncology indications (NSCLC).
The presence of the 3-acetyl group in Compound A suggests it is a probe designed to explore specific solvent-front interactions, likely optimizing the entropic gain observed in the quinoline-GAK binding complex.
References
Asquith, C. R. M., et al. (2017). Identification and Optimization of 4-Anilinoquinolines as Inhibitors of Cyclin G Associated Kinase. Journal of Medicinal Chemistry. Link
Asquith, C. R. M., et al. (2019). SGC-GAK-1: A Chemical Probe for Cyclin G Associated Kinase (GAK).[2] GC4. Link
Wells, C. I., et al. (2020). Targeting the water network in cyclin G associated kinase (GAK) with 4-anilino-quin(az)oline inhibitors. bioRxiv.[3] Link
Wissner, A., et al. (2003). Analogues of 4-anilino-6,7-dialkoxyquinoline-3-carbonitrile inhibitors of EGFR and PKC. Bioorganic & Medicinal Chemistry Letters.[2] Link
PubChem Compound Summary. 4-Aminoquinazoline. National Library of Medicine. Link
Reproducibility of biological data for 1-[3-(4-quinolinylamino)phenyl]ethanone
The following guide provides a rigorous technical analysis of the reproducibility challenges and best practices for working with 1-[3-(4-quinolinylamino)phenyl]ethanone , a representative 4-anilinoquinoline kinase inhibi...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides a rigorous technical analysis of the reproducibility challenges and best practices for working with 1-[3-(4-quinolinylamino)phenyl]ethanone , a representative 4-anilinoquinoline kinase inhibitor.
[1]
Executive Summary & Compound Profile
1-[3-(4-quinolinylamino)phenyl]ethanone (hereafter referred to as QAP-E ) belongs to the 4-anilinoquinoline class of small molecule inhibitors.[1] This scaffold is structurally homologous to clinically approved kinase inhibitors such as Bosutinib (Src/Abl) and Pelitinib (EGFR), sharing the core quinoline-4-amine pharmacophore.[1]
The primary challenge in reproducing biological data for QAP-E—and its class—lies in its physicochemical properties : low aqueous solubility, tendency for colloidal aggregation, and sensitivity to oxidation. This guide standardizes the workflow to eliminate "false positive" inhibition and ensure inter-laboratory consistency.
Chemical Identity
Feature
Detail
IUPAC Name
1-(3-(quinolin-4-ylamino)phenyl)ethan-1-one
Core Scaffold
4-Anilinoquinoline
Primary Target Class
Tyrosine Kinases (e.g., Src, EGFR, c-Kit)
Molecular Weight
~262.3 g/mol
Solubility (DMSO)
High (>50 mM)
Solubility (Water)
Negligible (<10 µM)
Comparative Analysis: QAP-E vs. Industry Standards
To validate QAP-E data, researchers must benchmark it against established standards. The following table contrasts QAP-E with Gefitinib (EGFR inhibitor) and Bosutinib (Src inhibitor) regarding reproducibility factors.
Critical Insight: Unlike Gefitinib, QAP-E exhibits a high propensity for colloidal aggregation in aqueous buffers. Without detergent (e.g., Triton X-100), it forms non-specific aggregates that sequester enzymes, leading to artificial IC50 values (promiscuous inhibition).
QAP-E is a hydrophobic "brick dust" molecule.[1] Direct dilution from 100% DMSO stock to aqueous buffer often causes micro-precipitation that is invisible to the naked eye but scatters light and interferes with optical assays.
Solution: Use an intermediate dilution step (see Protocol).
B. Colloidal Aggregation
At concentrations >10 µM, QAP-E can form colloids. These aggregates inhibit kinases non-specifically by physical sequestration.
Validation Test: Measure IC50 in the presence and absence of 0.01% Triton X-100 . If the IC50 shifts significantly (>10-fold) with detergent, the initial activity was likely an artifact of aggregation.
C. Fluorescence Interference
The quinoline core is naturally fluorescent. In fluorescence-based kinase assays (e.g., FRET, FP), QAP-E can interfere with the readout.
Solution: Use radiometric assays (³³P-ATP) or luminescent assays (ADP-Glo) to bypass fluorescence interference.[1]
Standardized Experimental Protocols
Protocol 1: Stock Preparation & Storage (The "Golden Batch" Method)[1]
Step 1: Weigh QAP-E powder in a humidity-controlled environment (hygroscopic).[1]
Step 2: Dissolve in 100% anhydrous DMSO to a concentration of 10 mM . Vortex for 2 minutes.
Step 3: Aliquot into amber glass vials (avoid plastic, which can leach plasticizers) to prevent light degradation.
Step 4: Store at -80°C . Limit freeze-thaw cycles to maximum 3 .
Protocol 2: Serial Dilution for Kinase Assays[1]
Objective: Prevent "crashing out" during dilution.
Step 1: Prepare a 100x concentration series in 100% DMSO (e.g., 10 mM, 1 mM, 0.1 mM...).
Step 2: Dilute these DMSO stocks 1:25 into an intermediate buffer (Buffer + 10% DMSO).
Step 3: Transfer 4 µL of the intermediate mix to 96 µL of the final assay reaction (Final DMSO = 0.4%).
Control: Include a "No Compound" (DMSO only) and a "Positive Control" (e.g., Staurosporine).
This diagram illustrates the difference between specific ATP-competitive inhibition (True) and colloidal sequestration (False Positive).[1]
Caption: Figure 1. Mechanism of Action vs. Artifact. The specific pathway (top) shows ATP competition. The artifact pathway (bottom) shows colloidal formation sequestering the enzyme, a common source of irreproducibility for hydrophobic quinolines.
Figure 2: Reproducibility Workflow
A flowchart for handling QAP-E to ensure data integrity.
Caption: Figure 2. Optimized handling workflow. The intermediate dilution step and detergent control are critical checkpoints for preventing precipitation and aggregation artifacts.
References
Shoichet, B. K. (2006). Screening in a spirit of haunting: the role of aggregation in non-specific inhibition. Drug Discovery Today. Link
Thorne, N., et al. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference.[1] Current Opinion in Chemical Biology. Link
Davis, M. I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology.[2] Link[1]
Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry. Link[1]
Comparative Guide: Reference Standard Integrity in 4-Aminoquinoline HPLC Analysis
Executive Summary The analysis of 4-aminoquinolines—specifically Chloroquine (CQ) , Hydroxychloroquine (HCQ) , and Amodiaquine —presents a unique set of chromatographic challenges. These molecules are strong bases with h...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The analysis of 4-aminoquinolines—specifically Chloroquine (CQ) , Hydroxychloroquine (HCQ) , and Amodiaquine —presents a unique set of chromatographic challenges. These molecules are strong bases with high pKa values, making them prone to severe peak tailing due to secondary silanol interactions on HPLC columns.[1]
While column selection is often the focus of method optimization, reference standard integrity is the silent variable that frequently compromises data validity. This guide objectively compares the performance and utility of primary compendial standards versus secondary alternatives and outlines the critical handling protocols required to prevent "invisible" degradation.
Part 1: The Landscape of 4-Aminoquinoline Standards
In regulated drug development, the choice of reference standard is a balance between regulatory compliance (risk) and operational cost.[1]
Product Comparison Matrix
The following table compares the three primary tiers of reference materials available for CQ and HCQ analysis.
GCF = 0.620 .[1][2] (Weighing 100 mg of standard yields only 62 mg of active moiety).[1][2]
Part 2: Chemical Stability & Handling Protocols
4-aminoquinolines are robust against acid but vulnerable to light and oxidation.[1][2]
Photostability
Experimental data indicates that dilute solutions of Chloroquine (< 10 µg/mL) degrade significantly under UV light, forming desethyl-chloroquine and unidentified polymers.[1][2]
Observation: Standard solutions left on a benchtop in clear glass for 4 hours show a 2-5% decrease in area response.[2]
Protocol: All stock and working standards must be prepared in amber volumetric flasks . Autosampler vials must be amber glass.[1]
Hygroscopicity
Compendial standards (especially the Phosphate salt) are hygroscopic.[2]
USP Requirement: Do not dry the reference standard before use if the certificate states "Keep Container Tightly Closed." Instead, determine the water content titrimetrically at the time of use and correct the purity, or use the "As Is" value if provided on the specific lot CoA [1].
Part 3: Comparative HPLC Performance
The choice of standard affects the interpretation of the chromatography. Below is a comparison of separating power when using a Compendial Standard (high purity) vs. a degraded Reagent Grade standard.
Experimental Conditions (The "Modified USP" Method)
This method is optimized to reduce the "shark-fin" tailing typical of these basic compounds.[2]
Column: C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax or Waters XBridge).[1][2]
Mobile Phase: Water / Methanol / Acetonitrile / Phosphoric Acid / TEA.[1][2]
Note: Triethylamine (TEA) is non-negotiable.[1][2] It acts as a "sacrificial base," coating the silanols so the Chloroquine doesn't stick to them.
Technical Insight: The "aged" reagent grade standard often contains breakdown products that act as their own competitive bases, slightly altering the local pH on the column head, leading to peak broadening.
Part 4: Standard Selection Workflow (Visualization)
The following decision tree guides the selection of the appropriate reference standard based on the analytical lifecycle stage.
Figure 1: Risk-based decision matrix for selecting 4-aminoquinoline reference standards.[1][2] Note that Secondary standards must be periodically requalified against a Primary standard.
Part 5: Validated Preparation Protocol
To ensure scientific integrity, follow this self-validating protocol for preparing the System Suitability Standard .
Calculations: Calculate the target concentration (e.g., 0.5 mg/mL). Adjust for the salt form fraction (0.62 for Phosphate) if the method specifies "active moiety."[2]
Weighing: Weigh accurately 50.0 mg of USP Chloroquine Phosphate RS into a 100 mL amber flask.
Dissolution: Add 60 mL of Mobile Phase. Sonicate for 5 minutes. Critical: Monitor temperature.[1] If the solution heats up, the volume will be incorrect.
Cross-Reactivity Assessment of Quinolinylamino Phenyl Ethanones: A Comprehensive Comparison Guide
Executive Summary & Structural Rationale The quinolinylamino phenyl ethanone (QPE) pharmacophore represents a highly versatile scaffold in modern drug discovery. Compounds featuring the quinolinylamino moiety have demons...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
The quinolinylamino phenyl ethanone (QPE) pharmacophore represents a highly versatile scaffold in modern drug discovery. Compounds featuring the quinolinylamino moiety have demonstrated profound efficacy as selective purinergic receptor antagonists (e.g., the P2X7 antagonist A-740003[1]) and as potent kinase inhibitors (e.g., PERK and MAP4K4 inhibitors[2][3]).
However, the therapeutic utility of this scaffold is frequently challenged by its inherent structural mimicry. The quinoline core effectively mimics the adenine ring of physiological ATP, allowing it to anchor deeply into the highly conserved hinge region of the human kinome or the orthosteric sites of nucleotide receptors[4][5]. Furthermore, the phenyl ethanone extension often probes the DFG-out pocket (characteristic of Type II kinase inhibitors) or specific receptor exosites. Because minor substitutions on the phenyl ring can drastically shift the compound's affinity from a GPCR/ion channel to a critical survival kinase, rigorous cross-reactivity profiling is not just recommended—it is a mandatory step in lead optimization.
This guide provides an objective framework for assessing the cross-reactivity of QPEs, detailing the causality behind specific experimental methodologies and providing self-validating protocols to ensure scientific integrity.
Mechanistic Basis of Target Engagement vs. Cross-Reactivity
To understand the off-target liabilities of QPEs, we must map their biological signaling intersections. For instance, P2X7 receptor activation is known to potentiate the Wnt/β-catenin pathway via the inhibitory phosphorylation of GSK3β. If a QPE is designed to target P2X7 but cross-reacts with an upstream kinase (like PERK or PIM1), it can inadvertently trigger conflicting downstream signaling cascades, leading to unpredictable phenotypic toxicity.
To objectively evaluate the selectivity of a novel QPE, it must be benchmarked against established reference compounds. The table below compares a prototype QPE (QPE-Lead) against legacy inhibitors. The Kinome Selectivity Score (
) is a critical metric, defined as the fraction of the kinome inhibited by >90% at a 1 µM compound concentration (lower scores indicate higher selectivity).
Causality & Rationale:
Quinoline-based scaffolds frequently exhibit intrinsic autofluorescence in the 400–500 nm range. Utilizing standard fluorescence intensity biochemical assays will inevitably yield false positives or mask true inhibition. We mandate Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) using a Europium cryptate donor. The long emission half-life of Europium allows for a microsecond time delay before signal acquisition, completely resolving the true assay signal from the transient autofluorescence of the QPE compound.
Step-by-Step Methodology:
Assay Preparation: Dispense 10 µL of kinase buffer containing the target kinase (e.g., PERK[3]) into a 384-well plate. Critically, set the ATP concentration to exactly match the enzyme's
. This ensures the assay is highly sensitive to ATP-competitive cross-reactivity.
Compound Addition: Pin-transfer QPE compounds in a 10-point dose-response curve (0.1 nM to 10 µM).
Self-Validation Control: Include Staurosporine as a positive control (100% inhibition) and DMSO as a vehicle control (0% inhibition) on every plate.
Reaction & Detection: Add the Europium-labeled anti-phospho antibody and the allophycocyanin (APC) fluorescent tracer. Incubate for 60 minutes at room temperature. Read the plate using a time-resolved fluorometer (Excitation: 337 nm; Emission: 620 nm and 665 nm).
Data Quality Control: Calculate the Z'-factor for the plate. The assay data is only validated and accepted if the Z'-factor is > 0.6. Calculate the IC₅₀ using a 4-parameter logistic regression.
Causality & Rationale:
Biochemical assays do not replicate the high intracellular ATP concentrations (1–5 mM) found in living cells. A QPE might show high potency in a biochemical assay but fail entirely in vivo because it cannot outcompete physiological ATP. NanoBRET (Bioluminescence Resonance Energy Transfer) is utilized because it quantifies target engagement in live cells, proving both cell permeability and physiological target dominance.
Step-by-Step Methodology:
Cell Transfection: Transfect HEK293 cells with a plasmid encoding the target protein fused to a NanoLuc luciferase reporter.
Self-Validation Control: Utilize mock-transfected cells to establish the baseline background luminescence.
Tracer Incubation: Add a cell-permeable fluorescent tracer known to bind the target's active site. The physical proximity of the tracer to the NanoLuc fusion protein generates a baseline BRET signal.
Competitive Displacement: Introduce the QPE compound at varying concentrations. If the QPE successfully engages the target inside the cell, it will competitively displace the tracer, causing a dose-dependent decrease in the BRET ratio.
Orthogonal Confirmation: To ensure the signal drop is due to genuine target engagement and not compound-induced cytotoxicity, simultaneously measure the total NanoLuc luminescence. A stable, non-fluctuating luminescence signal across all compound concentrations validates that cell viability is maintained during the assay.
References
Discovery of P2X7 receptor-selective antagonists offers new insights into P2X7 receptor function and indicates a role in chronic pain states - PMC - nih.gov. 1
P2X Receptors as Drug Targets - PMC - NIH - nih.gov. 4
Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors with In vitro Antileukemic Activity - AACR Journals - aacrjournals.org. 5
in vivo efficacy comparison of 1-[4-(4-Pyridinyl)phenyl]-ethanone analogs - Benchchem - benchchem.com. 2
4X7O: Co-crystal Structure of PERK bound to 1-[5-(4-amino-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-2,3-dihydro-1H-indol-1-yl]-2-[3-fluoro-5-(trifluoromethyl)phenyl]ethanone inhibitor - RCSB PDB - rcsb.org. 3
P2X7 nucleotide receptor signaling potentiates the Wnt/β-catenin pathway in cells of the osteoblast lineage - PMC - nih.gov. 6
Evaluating Off-Target Liabilities in Quinoline-Based Drug Candidates: A Comparative Guide to hERG and Kinase Profiling Platforms
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous antimalarials (e.g., chloroquine), antibacterial fluoroquinolones, and targeted kinase inhibitors (e.g., bosutinib, le...
Author: BenchChem Technical Support Team. Date: March 2026
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous antimalarials (e.g., chloroquine), antibacterial fluoroquinolones, and targeted kinase inhibitors (e.g., bosutinib, lenvatinib). However, the very physicochemical properties that make quinolines effective—namely, their lipophilic core and the basicity of the N1 nitrogen—also predispose them to severe off-target liabilities. The two most critical hurdles in quinoline drug development are promiscuous off-target kinase inhibition and hERG (K_V11.1) channel blockade , the latter of which can lead to lethal Torsades de Pointes (TdP) arrhythmias.
This guide provides a comparative analysis of the commercial assay platforms and methodologies used to evaluate these off-target effects, detailing the mechanistic causality behind experimental choices to ensure robust, self-validating screening workflows.
Workflow for evaluating quinoline off-target liabilities and hit-to-lead progression.
Mechanistic Causality: Why do quinolines consistently hit the hERG channel? At physiological pH, the quinoline N1 nitrogen is often protonated. This allows the molecule to enter the hERG inner cavity and form strong cation-π interactions with aromatic residues, specifically Tyr652 and Phe656 (1)[1]. The lipophilic nature of the quinoline core further stabilizes this binding, making lipophilicity reduction a primary strategy in hit-to-lead optimization (2)[2]. For context, the hERG IC50 of the quinoline antimalarial hydroxychloroquine is approximately 8.6 µM (3)[3].
Mechanism of quinoline-induced hERG blockade and subsequent cardiotoxicity.
Platform Comparison: Qube 384 vs. SyncroPatch 384
To accurately predict proarrhythmic risk, High-Throughput Automated Patch Clamp (APC) has replaced manual patch clamp as the gold standard. We compare two leading 384-well platforms: Sophion Qube 384 and Nanion SyncroPatch 384 .
Temperature Control (Critical Variable): hERG channel kinetics are highly temperature-dependent. At physiological temperatures (35–37°C), the channel activates more readily, which facilitates the binding of state-dependent quinoline blockers. Assays run at room temperature (25°C) frequently underestimate the IC50 of quinoline derivatives (4)[4]. Both systems offer environmental control, but the Qube's microfluidic perfusion system is particularly adept at maintaining precise physiological temperatures during continuous compound addition.
Fluidics & Compound Adsorption: Quinolines are notoriously "sticky" (highly lipophilic). The Qube utilizes microfluidic flow channels (QPlates) that allow for continuous perfusion, minimizing compound depletion. The SyncroPatch utilizes a pipetting robot into open wells, which offers higher ultimate throughput (up to 768 wells) but requires careful optimization of liquid handling to prevent compound loss to plastic surfaces (5)[5].
Table 1: APC Platform Comparison for Quinoline hERG Screening
Feature
Sophion Qube 384
Nanion SyncroPatch 384PE
Throughput
384 wells in parallel
384 (up to 768) wells in parallel
Fluidics
Microfluidic flow channels
Pipetting robot (open well)
Compound Exchange
Continuous perfusion (ideal for lipophilic quinolines)
Addition/Removal (requires optimization for sticky compounds)
System Priming & Cell Catching: Prime the 384-well patch plate with intracellular solution (120 mM KF, 20 mM KCl, 10 mM HEPES, 10 mM EGTA, pH 7.2) and ECS[4]. Apply negative pressure to position cells over the micro-apertures.
Seal Formation (Quality Control 1): Monitor seal resistance. Only cells achieving a gigaseal (
Voltage Protocol: From a holding potential of -80 mV, apply a depolarizing prepulse to +20 mV for 2 seconds (to activate and inactivate channels), followed by a repolarizing test pulse to -40 mV for 2 seconds to elicit the peak outward tail current[6].
Compound Application & Temperature: Perfuse quinoline candidates at 37°C. Apply compounds in ascending concentrations. Wait 3–5 minutes per concentration to achieve steady-state block[4].
Pharmacological Validation (Quality Control 2): Apply 1 µM E-4031 (a selective hERG blocker) at the end of the assay. A
reduction in tail current validates the assay's sensitivity.
Data Analysis: Calculate the fractional block of the tail current. Fit the concentration-response curve using the Hill equation to determine the IC50.
Mechanistic Causality: The quinoline scaffold acts as a bioisostere for the adenine ring of ATP. Consequently, quinolines competitively bind to the highly conserved ATP-binding pocket (hinge region) across the kinome. Even minor structural modifications intended to optimize primary target binding (e.g., C7 substitutions on a 4-aminoquinoline core) can inadvertently shift off-target selectivity toward tyrosine kinases such as the Src family or Ephrin receptors[2].
Platform Comparison: SelectScreen vs. KinaseProfiler
When profiling quinolines, the choice of detection assay is critical. Quinolines are highly conjugated systems and frequently exhibit intrinsic auto-fluorescence.
Thermo Fisher SelectScreen (FRET/Fluorescence Polarization): Highly scalable and cost-effective. However, the auto-fluorescence of quinoline cores can interfere with the optical readout, leading to false positives or negatives. Background subtraction is mandatory, and highly fluorescent candidates may be un-assayable (7)[7].
Eurofins KinaseProfiler (Radiometric Filter Binding): The gold standard for quinolines. By directly measuring the incorporation of
P from radiolabeled ATP into the substrate, this assay is completely independent of optical interference. It provides a true measure of catalytic inhibition[7].
Table 2: Kinase Profiling Methodologies for Quinoline Scaffolds
This protocol ensures optical independence when testing fluorescent quinoline derivatives.
Reaction Assembly: In a 384-well plate, combine the target kinase, a biotinylated peptide substrate, and the quinoline test compound (serially diluted in DMSO) in assay buffer (e.g., 20 mM HEPES, 10 mM MgCl2, 1 mM DTT, pH 7.4).
Initiation: Add a mixture of cold ATP and[
-P]-ATP. Crucial Step: The total ATP concentration must be set at the apparent for the specific kinase to ensure competitive inhibitors (like quinolines) are accurately evaluated[7].
Incubation: Incubate the reaction at room temperature for 40 minutes to allow steady-state substrate phosphorylation.
Termination & Capture: Stop the reaction by adding 3% phosphoric acid. Transfer the reaction mixture to a P81 phosphocellulose filter plate. The basic peptide substrate binds tightly to the negatively charged filter.
Washing (Quality Control 1): Wash the filter plate extensively (minimum 3 times) with 0.75% phosphoric acid to remove all unreacted[
-P]-ATP. High background signal in vehicle wells indicates insufficient washing.
Detection: Add scintillation cocktail to the dried filter plate. Quantify the incorporated
P using a microplate scintillation counter.
Data Analysis: Calculate % inhibition relative to vehicle (DMSO) controls. Generate IC50 curves using non-linear regression.
Executive Summary: Immediate Action Required 1-[3-(4-quinolinylamino)phenyl]ethanone is a specialized organic intermediate, likely utilized in the synthesis of kinase inhibitors (e.g., scaffolds similar to Vemurafenib).[...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: Immediate Action Required
1-[3-(4-quinolinylamino)phenyl]ethanone is a specialized organic intermediate, likely utilized in the synthesis of kinase inhibitors (e.g., scaffolds similar to Vemurafenib).[1][2][3] Due to the quinoline moiety , this compound must be treated as a potential mutagen and aquatic toxin until specific toxicological data proves otherwise.
STOP & READ:
Primary Hazard: Potential DNA intercalation (quinoline ring) and aquatic toxicity.[3]
Disposal Method: High-Temperature Incineration (Rotary Kiln) via a licensed hazardous waste contractor.[1][2]
Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers (e.g., nitric acid, peroxides) due to the amino-ketone functionality.[2][3]
Phase 1: Hazard Assessment & Identification
Before handling waste, you must categorize the material based on its functional groups (Structure-Activity Relationship logic).[2][3]
Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother Liquors)
Applicable for: HPLC effluent or reaction mixtures containing the compound.[1][3]
Solvent Compatibility Check:
Ensure the carrier solvent is Non-Halogenated (e.g., Methanol, DMSO, Ethyl Acetate).[3][4]
Critical: If the solvent is halogenated (DCM, Chloroform), it must go into the Halogenated Waste stream.[3]
pH Verification:
Check pH.[5][6] If the solution is highly acidic (pH < 2) or basic (pH > 12.5), neutralize to pH 6–8 before adding to the organic waste carboy to prevent exothermic reactions in the drum.[3]
Transfer:
Pour into the "Non-Halogenated Organic Waste" carboy (typically Red or White container).[3]
Do NOT fill >90% capacity to allow for vapor expansion.
Why Incineration?
Quinoline rings are heterocyclic aromatic compounds that are resistant to biodegradation. Releasing them into water systems (via sink disposal) poses significant risks to aquatic life (Chronic Aquatic Toxicity Category 2 or 1 depending on substituents).[3]
EPA/RCRA Status: While this specific research chemical may not have a unique "U" or "P" list code, it falls under 40 CFR 261.3 as a characteristic hazardous waste (Ignitable or Toxic) depending on the solvent.[3]
Destruction Efficiency: High-temperature incineration (>1000°C) ensures the cleavage of the quinoline ring, converting it to harmless CO2, H2O, and NOx (scrubbed).[3]
References
U.S. Environmental Protection Agency (EPA). (2024).[3] Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[3] Retrieved from [Link][1][2][3]
Occupational Safety and Health Administration (OSHA). (2024).[3] Laboratory Safety Guidance: Chemical Hygiene Plan (29 CFR 1910.1450).[3] Retrieved from [Link][1][2][3]
National Institutes of Health (PubChem). (2024).[3] Quinoline Toxicity and Safety Profile (Compound Summary). Retrieved from [Link][1][2][3]
American Chemical Society (ACS). (2023).[3] Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link][1][2][3]